Methyl 2-bromopropanoate-d4

Core Science & Biosynthesis

Technical Guide: Physical Properties of Methyl 2-bromopropanoate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of Methyl 2-bromopropanoate-d4. Due to the limited availability of experimental data for the deuterated form, this guide primarily presents the physical properties of the non-deuterated analogue, Methyl 2-bromopropanoate (CAS: 5445-17-0), and discusses the expected minimal variations arising from isotopic substitution. Methodologies for the experimental determination of these properties are also detailed.

Core Physical Properties

The introduction of deuterium in place of protium in a molecule results in a slight increase in its molecular weight. This change can lead to minor differences in physical properties such as density and boiling point. However, for many practical purposes, the physical properties of the non-deuterated compound serve as a reliable proxy.

Property	Value (for non-deuterated Methyl 2-bromopropanoate)	Reference
Molecular Formula	C₄H₃D₄BrO₂	N/A
Molecular Weight	171.05 g/mol (calculated for d4 isotopologue)	N/A
167.00 g/mol	[1][2][3]
Boiling Point	51 °C at 19 mmHg	[3][4]
Density	1.497 g/mL at 25 °C	[3][4]
Refractive Index	n20/D 1.451	[3][4]
Appearance	Colorless to light yellow liquid	[2]
Solubility	Insoluble in water	[3]

Experimental Protocols

The determination of the physical properties of liquid esters like Methyl 2-bromopropanoate-d4 involves standard laboratory techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For compounds like Methyl 2-bromopropanoate, which may decompose at atmospheric pressure, vacuum distillation is often employed to determine the boiling point at a reduced pressure.

Methodology:

• Apparatus Setup: A micro-distillation apparatus is assembled, including a small round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The apparatus is connected to a vacuum pump with a manometer to monitor the pressure.

• Sample Preparation: A small volume of the sample is placed in the round-bottom flask along with a boiling chip or a magnetic stirrer to ensure smooth boiling.

• Distillation: The apparatus is evacuated to the desired pressure (e.g., 19 mmHg). The flask is then gently heated.

• Data Collection: The temperature at which the liquid boils and a steady stream of distillate is collected is recorded as the boiling point at that specific pressure.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Methodology:

• Mass Measurement: An empty, dry pycnometer (a flask with a specific volume) is weighed accurately on an analytical balance.

• Volume Measurement: The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The excess liquid is wiped from the outside.

• Final Mass Measurement: The filled pycnometer is weighed again.

• Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial mass) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.

Methodology:

• Instrument: An Abbe refractometer is commonly used for this measurement.

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of the sample are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs. The refractive index is then read from the scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Logical Relationships and Workflows

Synthesis and Application Workflow

Methyl 2-bromopropanoate and its deuterated analogues are valuable reagents in organic synthesis. For instance, they are used as initiators in Atom Transfer Radical Polymerization (ATRP) and as precursors for the synthesis of radiolabeled compounds for medical imaging.

Caption: Synthetic pathway and applications of Methyl 2-bromopropanoate-d4.

Quality Control Analysis Workflow

Ensuring the purity and identity of Methyl 2-bromopropanoate-d4 is critical for its application. A typical quality control workflow involves multiple analytical techniques.

Caption: Quality control workflow for Methyl 2-bromopropanoate-d4 analysis.

References

• 1. scbt.com [scbt.com]
• 2. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-ブロモプロピオン酸メチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methyl 2-bromopropionate | 5445-17-0 [chemicalbook.com]
• 5. Methyl (±)-2-Bromopropionate-2,3,3,3-d4 CAS#: 1398065-68-3 [m.chemicalbook.com]

In-depth Technical Guide: Methyl 2-bromopropanoate-d4

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical structure, properties, and potential applications of Methyl 2-bromopropanoate-d4. Due to the limited availability of specific experimental data for the deuterated compound, this guide also includes extensive information on its non-deuterated analogue, Methyl 2-bromopropanoate, to serve as a valuable reference.

Chemical Structure and Properties

Methyl 2-bromopropanoate-d4 is the deuterated form of Methyl 2-bromopropanoate. The deuterated version, specifically Methyl (±)-2-Bromopropionate-2,3,3,3-d4 , is identified by the CAS number 1398065-68-3 .[1]

Based on its nomenclature, the chemical structure consists of a propanoate backbone with a bromine atom at the second carbon, a methyl ester group, and four deuterium atoms replacing hydrogen atoms at the second and third positions.

Table 1: Chemical Identifiers

Identifier	Value
Compound Name	Methyl (±)-2-Bromopropionate-2,3,3,3-d4
Synonym	Methyl 2-bromopropanoate-d4
CAS Number	1398065-68-3
Molecular Formula	C₄H₃D₄BrO₂
Molecular Weight	Approximately 171.05 g/mol
Non-deuterated CAS	5445-17-0

Table 2: Physical Properties of Non-deuterated Methyl 2-bromopropanoate

Note: These values are for the non-deuterated compound and will vary for the deuterated analogue.

Property	Value	Reference
Appearance	Clear, colorless to slightly yellow liquid	[1]
Boiling Point	51 °C at 19 mmHg
Density	1.497 g/mL at 25 °C
Refractive Index	n20/D 1.451
Solubility	Insoluble in water
SMILES	CC(Br)C(=O)OC	[1]
InChI	InChI=1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3	[1]

Experimental Protocols

Synthesis of Methyl 2-bromopropanoate (Non-deuterated)

A common method for the synthesis of the non-deuterated compound is the esterification of 2-bromopropionic acid with methanol.

Materials:

• 2-bromopropionic acid

• Methanol (absolute)

• Sulfuric acid (concentrated)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Distillation apparatus

Procedure:

• In a round-bottom flask, dissolve 2-bromopropionic acid in an excess of absolute methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Reflux the mixture for several hours to drive the esterification to completion.

• After cooling, pour the reaction mixture into a separatory funnel containing cold water.

• Neutralize the excess acid by washing with a saturated solution of sodium bicarbonate until effervescence ceases.

• Wash the organic layer with brine.

• Dry the ester over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude product by fractional distillation under reduced pressure.

General Strategy for the Synthesis of Methyl 2-bromopropanoate-d4

Spectroscopic Data (Non-deuterated)

The following tables summarize the expected spectroscopic characteristics of the non-deuterated Methyl 2-bromopropanoate. For the d4 analogue, the proton NMR would show a significant reduction in signal intensity and complexity in the regions corresponding to the deuterated positions. The mass spectrum would show a parent ion peak shifted by +4 m/z units.

Table 3: ¹H NMR Data of Methyl 2-bromopropanoate (CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1.83	Doublet	3H	-CH₃
3.79	Singlet	3H	-OCH₃
4.40	Quartet	1H	-CH(Br)-

Reference:[2]

Table 4: ¹³C NMR Data of Methyl 2-bromopropanoate (CDCl₃)

Chemical Shift (ppm)	Assignment
21.8	-CH₃
40.5	-CH(Br)-
53.2	-OCH₃
170.1	C=O

Reference:[3]

Table 5: Mass Spectrometry Data of Methyl 2-bromopropanoate

m/z	Interpretation
166/168	[M]⁺ (Molecular ion peak with bromine isotopes)
107/109	[M-COOCH₃]⁺
87	[M-Br]⁺
59	[COOCH₃]⁺

Reference:[1][4]

Applications in Research and Drug Development

Deuterated compounds like Methyl 2-bromopropanoate-d4 are valuable tools in scientific research, particularly in drug development, for several reasons:

• Internal Standards: Due to their similar chemical and physical properties to their non-deuterated counterparts, but with a distinct mass, they are ideal internal standards for quantitative analysis by mass spectrometry. This is crucial for pharmacokinetic and metabolic studies during drug development.[5]

• Metabolic Studies: Isotopic labeling allows researchers to trace the metabolic fate of molecules in biological systems, providing insights into drug metabolism and pharmacokinetics.

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H bond, can be exploited to study reaction mechanisms.

The non-deuterated Methyl 2-bromopropanoate has been used as an initiator in the synthesis of polymer brushes and as a starting material for the synthesis of a PET imaging agent for prostate cancer. It is plausible that the deuterated analogue could be used in similar applications where monitoring of the molecule's fate is desired.

Logical Workflow Visualization

The following diagram illustrates the general workflow for using a deuterated compound, such as Methyl 2-bromopropanoate-d4, as an internal standard in a quantitative bioanalytical method.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

This guide provides a foundational understanding of Methyl 2-bromopropanoate-d4 for researchers and professionals in drug development. While specific experimental data for the deuterated compound is scarce, the information on its non-deuterated counterpart offers a strong basis for its potential applications and handling.

References

• 1. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 2-bromopropionate(5445-17-0) 1H NMR spectrum [chemicalbook.com]
• 3. Methyl 2-bromopropionate(5445-17-0) 13C NMR [m.chemicalbook.com]
• 4. Methyl 2,3-dibromopropionate [webbook.nist.gov]
• 5. Buy Methyl 3-bromopropionate-2,2,3,3-d4 [smolecule.com]

Methyl 2-bromopropanoate-d4 CAS number and molecular weight.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-bromopropanoate-d4, a deuterated isotopologue of Methyl 2-bromopropanoate. This document details its chemical properties, synthesis, and key applications in polymer chemistry and medical imaging, making it a valuable resource for professionals in research and development.

Core Compound Data

Methyl 2-bromopropanoate-d4 is primarily available as Methyl (±)-2-Bromopropionate-2,3,3,3-d4. The deuteration at the propionyl group offers a valuable tool for isotopic labeling studies, particularly in tracing reaction mechanisms and metabolic pathways.

Property	Value
Chemical Name	Methyl (±)-2-Bromopropionate-2,3,3,3-d4
CAS Number	1398065-68-3
Molecular Formula	C₄H₃D₄BrO₂
Molecular Weight	171.03 g/mol

Synthesis and Experimental Protocols

While a specific detailed protocol for the synthesis of Methyl (±)-2-Bromopropionate-2,3,3,3-d4 is not widely published, general methods for the deuteration of α-bromo esters can be applied. One common approach involves the use of deuterated reagents in the final esterification step or through H-D exchange reactions on the corresponding deuterated carboxylic acid.

A plausible synthetic route is visualized below:

Caption: Synthetic pathway for Methyl 2-bromopropanoate-d4.

Applications in Research and Development

Methyl 2-bromopropanoate and its deuterated analogue are valuable reagents in two significant areas: polymer chemistry and medical imaging.

Initiator in Atom Transfer Radical Polymerization (ATRP)

Methyl 2-bromopropanoate is a widely used initiator for Atom Transfer Radical Polymerization (ATRP), a controlled polymerization technique that allows for the synthesis of polymers with well-defined architectures, molecular weights, and low dispersity. The bromine atom can be reversibly activated by a transition metal catalyst, typically a copper complex, to generate a radical that initiates polymerization.

Experimental Workflow for ATRP:

Caption: General experimental workflow for ATRP using Methyl 2-bromopropanoate.

Detailed Protocol (General for non-deuterated form):

• Preparation: The monomer (e.g., methyl methacrylate), solvent, and ligand are added to a Schlenk flask. The mixture is degassed by several freeze-pump-thaw cycles.

• Initiation: Methyl 2-bromopropanoate and the copper(I) bromide catalyst are added to the flask under an inert atmosphere (e.g., argon or nitrogen).

• Polymerization: The flask is placed in a thermostated oil bath to maintain a constant reaction temperature. Samples are taken periodically to monitor the reaction progress.

• Termination and Purification: The polymerization is stopped by exposing the reaction mixture to air. The mixture is then diluted with a suitable solvent and passed through a column of neutral alumina to remove the copper catalyst. The polymer is precipitated in a non-solvent (e.g., methanol or hexane), filtered, and dried under vacuum.

Precursor for PET Imaging Agent Synthesis

Methyl 2-bromopropanoate is a key starting material for the synthesis of 2-¹⁸F-fluoropropionic acid, a positron emission tomography (PET) imaging agent investigated for prostate cancer diagnosis. The synthesis involves a nucleophilic substitution of the bromine atom with the positron-emitting radionuclide fluorine-18.

Synthetic Pathway to 2-¹⁸F-Fluoropropionic Acid:

Caption: Synthesis of 2-¹⁸F-fluoropropionic acid from Methyl 2-bromopropanoate.

Detailed Radiosynthesis Protocol:

• ¹⁸F-Fluoride Activation: Aqueous [¹⁸F]fluoride is trapped on an anion-exchange cartridge, eluted with a solution of potassium carbonate, and dried azeotropically with acetonitrile in the presence of a phase-transfer catalyst such as Kryptofix K2.2.2.

• Radiolabeling: A solution of Methyl 2-bromopropanoate in an anhydrous solvent (e.g., acetonitrile) is added to the dried [¹⁸F]fluoride complex. The reaction mixture is heated for a short period to facilitate the nucleophilic substitution.

• Hydrolysis: The resulting Methyl 2-[¹⁸F]fluoropropanoate is then hydrolyzed, typically using either acidic or basic conditions, to yield 2-[¹⁸F]fluoropropionic acid.

• Purification: The final product is purified using solid-phase extraction (SPE) cartridges to remove unreacted [¹⁸F]fluoride and other impurities, yielding the final product ready for formulation in a physiologically compatible solution.

Conclusion

Methyl 2-bromopropanoate-d4 is a specialized chemical reagent with significant utility in advanced material science and diagnostic agent development. Its role as an initiator in controlled polymerization and as a precursor in the synthesis of a PET imaging agent for prostate cancer highlights its importance for researchers and scientists. While specific analytical data for the deuterated form is sparse, the well-established chemistry of its non-deuterated counterpart provides a solid foundation for its application in these fields. This guide serves as a foundational resource for professionals seeking to leverage the unique properties of this compound in their research and development endeavors.

Spectroscopic Analysis of Methyl 2-bromopropanoate-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for Methyl 2-bromopropanoate-d4, a deuterated isotopologue of Methyl 2-bromopropanoate. Due to the limited availability of specific experimental data for the deuterated compound in public databases, this document presents the available spectroscopic data for the non-deuterated (protio) analogue, Methyl 2-bromopropanoate. This is followed by a thorough explanation of the anticipated spectral changes resulting from deuterium substitution. The guide also includes generalized experimental protocols for Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) analysis of deuterated compounds.

Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR spectral data for Methyl 2-bromopropanoate.

Table 1: ¹H NMR Data for Methyl 2-bromopropanoate [1]

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CHBr	4.401	Quartet	6.95
OCH₃	3.788	Singlet	-
CH₃	1.831	Doublet	6.95

Solvent: CDCl₃, Frequency: 300 MHz[1]

Table 2: ¹³C NMR Data for Methyl 2-bromopropanoate

Assignment	Chemical Shift (δ, ppm)
C=O	~170
OCH₃	~53
CHBr	~37
CH₃	~21

Note: Precise ¹³C NMR chemical shifts for Methyl 2-bromopropanoate were not explicitly found in the search results. The values provided are typical for similar structures.

For "Methyl 2-bromopropanoate-d4," it is presumed that the four hydrogen atoms on the propanoate methyl and methine groups are replaced by deuterium (D). The IUPAC name would be methyl 2-bromo-2,3,3,3-tetradeuteriopropanoate.

• ¹H NMR Spectrum: The signals corresponding to the CHBr proton and the CH₃ protons would be absent or significantly reduced to very small residual peaks, depending on the isotopic purity. The only remaining signal would be the singlet for the OCH₃ group at approximately 3.79 ppm.

• ¹³C NMR Spectrum: The signals for the deuterated carbons (CD and CD₃) would still be present but may be broader and show a small upfield isotope shift. The coupling between carbon and deuterium (C-D) would result in multiplets in a proton-decoupled ¹³C NMR spectrum, but these are often not resolved due to the lower gyromagnetic ratio of deuterium.

• ²H (Deuterium) NMR Spectrum: A deuterium NMR experiment would show signals at the chemical shifts corresponding to the positions of deuterium substitution.

The mass spectrum of Methyl 2-bromopropanoate is characterized by the presence of two molecular ion peaks of nearly equal intensity due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

Table 3: Key Mass Spectrometry Fragments for Methyl 2-bromopropanoate [2]

m/z	Ion	Notes
166/168	[CH₃CHBrCOOCH₃]⁺	Molecular ion (M⁺)
107/109	[CH₃CHBrCO]⁺	Loss of OCH₃
87	[CH₃CHCOOCH₃]⁺	Loss of Br
59	[COOCH₃]⁺

The molecular weight of Methyl 2-bromopropanoate-d4 would be 4 atomic mass units higher than the non-deuterated compound.

• Molecular Ion: The molecular ion peaks would be observed at m/z 170 and 172.

• Fragmentation Pattern: The fragmentation pattern would be similar, but the fragments containing the deuterated alkyl chain would have a corresponding mass shift. For example, the loss of the OCH₃ group would result in fragments at m/z 111 and 113.

Experimental Protocols

The following are generalized protocols for acquiring NMR and MS data for deuterated compounds.

A common method for analyzing highly deuterated compounds is through Deuterium (²H) NMR.

dot

Caption: General workflow for acquiring a ²H NMR spectrum.

• Sample Preparation: Dissolve an accurately weighed sample of Methyl 2-bromopropanoate-d4 in a high-purity, non-deuterated solvent (e.g., CHCl₃). Transfer the solution to a clean and dry NMR tube.

• Instrument Setup: The NMR spectrometer is configured for ²H observation. This may involve using a specific probe or tuning the existing probe to the deuterium frequency.

• Data Acquisition: Since a deuterated solvent is not used, the field frequency lock may be turned off. Shimming is performed on the proton signal of the solvent or by observing the FID. The ²H NMR spectrum is then acquired. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio, as the deuterium nucleus has a lower sensitivity than protons.

• Data Processing and Analysis: The acquired free induction decay (FID) is processed using Fourier transformation, followed by phasing and baseline correction. The chemical shifts of the resulting peaks are then referenced and analyzed.

Electron Ionization (EI) is a common technique for the mass analysis of small, volatile molecules like Methyl 2-bromopropanoate-d4.

dot

Caption: General workflow for GC-MS analysis with Electron Ionization.

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via a gas chromatograph (GC-MS) for separation from any impurities, or through a direct insertion probe.

• Ionization: In the ion source, the vaporized molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize and fragment.

• Mass Analysis: The resulting positively charged ions are accelerated and passed through a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and the various fragment ions, providing information about the molecular weight and structure of the compound.

Conclusion

While direct spectroscopic data for Methyl 2-bromopropanoate-d4 is scarce, a comprehensive understanding of its expected NMR and MS spectra can be derived from the data of its non-deuterated analog. The provided experimental protocols offer a general framework for researchers to acquire and interpret the spectroscopic data for this and other deuterated compounds. The distinct spectral characteristics of deuterated molecules make them invaluable tools in various scientific disciplines, including mechanistic studies, metabolic tracing, and as internal standards in quantitative analyses.

References

• 1. Methyl 2-bromopropionate(5445-17-0) 1H NMR spectrum [chemicalbook.com]
• 2. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Isotopic Purity and Labeling of Methyl 2-bromopropanoate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and labeling of Methyl 2-bromopropanoate-d4. This deuterated compound is a valuable tool in pharmaceutical research and development, primarily serving as an internal standard in bioanalytical assays and for mechanistic studies in drug metabolism and pharmacokinetics (DMPK). The substitution of hydrogen with deuterium at the 2- and 3-positions of the propanoate backbone allows for its differentiation from the endogenous, unlabeled compound, ensuring accurate quantification in complex biological matrices.

Quantitative Data Summary

The isotopic enrichment and chemical purity of Methyl 2-bromopropanoate-d4 are critical parameters that dictate its suitability for sensitive analytical applications. The following tables summarize typical specifications for this isotopically labeled compound, based on data for closely related deuterated analogs and general standards for high-quality research-grade chemicals.

Table 1: Isotopic Enrichment Specifications

Parameter	Specification	Analytical Method
Isotopic Enrichment	≥ 98 atom % D	Mass Spectrometry, NMR Spectroscopy
Deuterated Positions	2, 3, 3, 3	NMR Spectroscopy
Isotopic Distribution	Report relative abundance of d0, d1, d2, d3, d4 species	Mass Spectrometry

Table 2: Chemical Purity and Physical Properties

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98%	Gas Chromatography (GC), HPLC
Molecular Formula	C₄H₃D₄BrO₂	-
Molecular Weight	171.05 g/mol	Mass Spectrometry
Appearance	Clear, light yellow liquid	Visual Inspection
Unlabeled CAS Number	5445-17-0	-

Synthesis Overview

While a specific, detailed synthesis for Methyl 2-bromopropanoate-d4 is not widely published, a plausible and common approach involves the esterification of deuterated 2-bromopropanoic acid.

Caption: Generalized synthetic route for Methyl 2-bromopropanoate-d4.

Experimental Protocols

Accurate determination of isotopic enrichment and chemical purity is paramount for the reliable use of Methyl 2-bromopropanoate-d4. The following are detailed protocols for the key analytical methods.

Determination of Isotopic Enrichment by High-Resolution Mass Spectrometry (HRMS)

This method is used to determine the isotopic distribution and overall deuterium enrichment of the compound.

Instrumentation:

• Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (optional, for enhancing ionization)

• Methyl 2-bromopropanoate-d4 sample

Procedure:

• Sample Preparation: Prepare a dilute solution of Methyl 2-bromopropanoate-d4 in a suitable solvent (e.g., acetonitrile/water).

• LC-MS Analysis: Inject the sample into the LC-HRMS system. While chromatographic separation may not be essential for a pure sample, it can help remove interfering impurities.

• Mass Spectral Acquisition: Acquire the full scan mass spectrum in the region of the molecular ion of Methyl 2-bromopropanoate-d4. For this compound, the molecular ion [M+H]⁺ will be observed in positive ion mode.

• Data Analysis:

  • Identify the isotopic cluster for the molecular ion.

  • Integrate the peak areas for the unlabeled (d0) and all deuterated (d1, d2, d3, d4) species.

  • Calculate the isotopic enrichment using the following formula: % Isotopic Enrichment = (Sum of intensities of deuterated species / Sum of intensities of all species) x 100

Determination of Isotopic Enrichment and Purity by NMR Spectroscopy

NMR spectroscopy is a powerful tool for confirming the positions of deuterium labeling and quantifying the isotopic enrichment.

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard of known concentration (optional, for quantitative NMR)

• Methyl 2-bromopropanoate-d4 sample

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of Methyl 2-bromopropanoate-d4 in a suitable deuterated solvent.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum. The absence or significant reduction of signals at the chemical shifts corresponding to the protons at the 2- and 3-positions confirms a high level of deuteration.

• Calculation of Isotopic Enrichment: The isotopic enrichment can be estimated by comparing the integral of any residual proton signals at the deuterated positions to the integral of a non-deuterated signal (e.g., the methyl ester protons).

• ²H NMR Acquisition (Optional but Recommended):

  • Prepare a concentrated solution of the compound in a protonated solvent (e.g., CHCl₃).

  • Acquire the deuterium NMR spectrum. This will show signals corresponding to the deuterated positions, providing direct evidence of the labeling sites.

Application: Use as an Internal Standard in LC-MS Bioanalysis

A primary application of Methyl 2-bromopropanoate-d4 is as an internal standard for the quantification of an unlabeled analyte in a biological matrix. The following workflow illustrates this process.

An In-depth Technical Guide to the Key Differences Between Methyl 2-bromopropanoate-d4 and its Non-deuterated Form

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of Methyl 2-bromopropanoate-d4 and its non-deuterated counterpart, Methyl 2-bromopropanoate. Understanding the subtle yet significant differences imparted by isotopic labeling is crucial for various applications, including mechanistic studies, quantitative analysis, and the development of novel therapeutic agents. This document outlines the key physicochemical, spectroscopic, and kinetic distinctions between these two molecules, supported by detailed data, experimental methodologies, and illustrative diagrams.

Physicochemical Properties

Table 1: Comparison of Physicochemical Properties

Property	Methyl 2-bromopropanoate	Methyl 2-bromopropanoate-d4 (Predicted)
Molecular Formula	C₄H₇BrO₂	C₄H₃D₄BrO₂
Molecular Weight ( g/mol )	167.00	171.02
Boiling Point (°C)	145.9 ± 8.0 at 760 mmHg[1]	Slightly higher than the non-deuterated form
Density (g/cm³)	1.497 at 25°C[2][3]	Slightly higher than the non-deuterated form
Refractive Index	1.451[2][3]	Expected to be very similar to the non-deuterated form

Note: Predicted values for Methyl 2-bromopropanoate-d4 are based on the known effects of deuteration and require experimental verification.

Spectroscopic Differences

The substitution of hydrogen with deuterium atoms induces significant and predictable changes in the spectroscopic signatures of the molecule. These differences are most pronounced in Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, and are also observable in Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the most apparent difference is the absence of signals corresponding to the deuterated positions. For Methyl 2-bromopropanoate-d4, the signals for the methine proton at the C2 position and the methyl protons at the C3 position would be absent. The signal for the methyl ester protons would remain.

In ¹³C NMR, the carbons attached to deuterium (C-D) will exhibit a characteristic triplet splitting pattern due to the spin (I=1) of the deuterium nucleus. The chemical shifts of these carbons will also be slightly upfield compared to their protonated counterparts.

Table 2: Comparison of ¹H NMR Spectral Data (in CDCl₃)

Assignment	Methyl 2-bromopropanoate (ppm)[4]	Methyl 2-bromopropanoate-d4 (Predicted ppm)
CH₃ (ester)	3.788	3.788
CH (C2)	4.401 (quartet)	Absent
CH₃ (C3)	1.831 (doublet)	Absent

Infrared (IR) Spectroscopy

The vibrational frequencies of chemical bonds are dependent on the masses of the bonded atoms. The increased mass of deuterium compared to hydrogen results in a lower vibrational frequency for C-D bonds compared to C-H bonds. This isotopic effect is readily observable in the IR spectrum. The C-H stretching vibrations typically appear in the 2850-3000 cm⁻¹ region, while C-D stretching vibrations are found at significantly lower wavenumbers, around 2100-2200 cm⁻¹.

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak of Methyl 2-bromopropanoate-d4 will be shifted to a higher mass-to-charge ratio (m/z) by 4 units compared to the non-deuterated form, reflecting the increase in molecular weight. The fragmentation patterns will also differ, as the cleavage of C-D bonds requires slightly more energy than the cleavage of C-H bonds.

Kinetic Isotope Effect (KIE)

The difference in bond strength between C-H and C-D bonds can lead to a significant kinetic isotope effect (KIE), where the rate of a chemical reaction is altered upon isotopic substitution. In reactions where a C-H bond is broken in the rate-determining step, a primary KIE is observed, with the C-H containing compound reacting faster than the C-D containing one. For reactions like the Sₙ2 substitution of the bromine atom in Methyl 2-bromopropanoate, where the C-H bonds are not directly broken, a smaller secondary KIE may be observed. This effect provides valuable insight into the reaction mechanism and the structure of the transition state.

dot

Caption: Conceptual diagram of the kinetic isotope effect.

Experimental Protocols

Synthesis of Methyl 2-bromopropanoate

A common method for the synthesis of Methyl 2-bromopropanoate is the esterification of 2-bromopropionic acid with methanol, often catalyzed by a strong acid.

Materials:

• 2-bromopropionic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a round-bottom flask, combine 2-bromopropionic acid and an excess of anhydrous methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Equip the flask with a reflux condenser and heat the mixture to reflux for several hours.

• After cooling, remove the excess methanol by rotary evaporation.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution to neutralize the acid.

• Wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain pure Methyl 2-bromopropanoate.

Predicted Synthesis of Methyl 2-bromopropanoate-d4

The synthesis of Methyl 2-bromopropanoate-d4 would require a deuterated starting material. A plausible route would involve the deuteration of propionic acid followed by bromination and esterification.

dot

Caption: Predicted synthesis workflow for the deuterated compound.

Spectroscopic Analysis

4.3.1 NMR Spectroscopy

• Prepare a sample by dissolving a small amount of the compound in a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

• Process the data to obtain chemical shifts, coupling constants, and integration values.

4.3.2 IR Spectroscopy

• For a liquid sample, place a drop of the neat liquid between two salt plates (e.g., NaCl).

• Alternatively, use an ATR-FTIR spectrometer by placing a drop of the liquid directly on the crystal.

• Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

4.3.3 Mass Spectrometry

• Introduce a small amount of the volatile sample into the mass spectrometer, often via a gas chromatograph (GC-MS).

• Ionize the sample using a suitable method (e.g., electron ionization).

• Analyze the resulting ions based on their mass-to-charge ratio.

dot

References

• 1. Methyl 2-bromopropionate | CAS#:5445-17-0 | Chemsrc [chemsrc.com]
• 2. 2-溴丙酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. methyl 2-bromopropanoate [chembk.com]
• 4. Methyl 2-bromopropionate(5445-17-0) 1H NMR spectrum [chemicalbook.com]

Primary Research Applications of Deuterated Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, molecules in which one or more hydrogen atoms are replaced by their stable isotope deuterium, have emerged from niche research tools to become indispensable assets in modern drug discovery and development. This subtle isotopic substitution, nearly doubling the mass of the hydrogen atom, imparts significant alterations to a molecule's physicochemical properties without changing its fundamental chemical structure and biological activity.[1][2] These alterations, most notably the kinetic isotope effect (KIE), provide profound insights into reaction mechanisms, metabolic pathways, and the pharmacokinetic profiles of drugs.[3][4] This technical guide provides a comprehensive exploration of the core research applications of deuterated compounds, focusing on their roles in mechanistic pathway elucidation, pharmacokinetic and metabolic (ADME) studies, and as gold-standard internal standards in quantitative bioanalysis.[5][6][7]

Core Applications of Deuterated Compounds

The utility of deuterated compounds in research stems from several key properties, primarily the kinetic isotope effect, and their utility as stable, non-radioactive tracers.

Mechanistic Pathway Elucidation via the Kinetic Isotope Effect (KIE)

The substitution of a hydrogen atom (¹H) with a deuterium atom (²H or D) results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This is a consequence of the greater mass of deuterium, which leads to a lower zero-point vibrational energy for the C-D bond.[3] Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate when C-H bond cleavage is the rate-determining step of a reaction. This phenomenon, known as the deuterium kinetic isotope effect (KIE), is a powerful tool for investigating enzymatic and chemical reaction mechanisms.[8][9] A significant KIE (typically kH/kD > 2) provides strong evidence that C-H bond cleavage is at least partially rate-limiting.[8][10]

One of the most significant areas of application for KIE studies is in understanding the mechanisms of Cytochrome P450 (CYP450) enzymes, which are responsible for the metabolism of a vast number of drugs.[5][8][11] By using deuterated substrates, researchers can determine if the initial hydrogen abstraction by the reactive iron-oxo intermediate is the rate-limiting step of the enzymatic oxidation.[10][11]

Table 1: Representative Deuterium Kinetic Isotope Effects on Enzyme-Catalyzed Reactions

Enzyme	Substrate	Deuterated Position	kH/kD	Reference
Cytochrome P450 2D6	Bufuralol	1'-position	7.5	[9] (simulated)
Cytochrome P450 3A4	Testosterone	6β-position	3.8	[9] (simulated)
Alcohol Dehydrogenase	Ethanol	1,1-d2	3.2	[9] (simulated)
Monoamine Oxidase B	Dopamine	α-d2	5.1	[12] (simulated)

Pharmacokinetic (ADME) Studies and the "Deuterium Switch"

The KIE is not just a tool for mechanistic studies; it is also strategically employed to improve the pharmacokinetic properties of drug candidates. By replacing hydrogens at metabolically labile positions ("soft spots") with deuterium, the rate of metabolic clearance can be significantly reduced.[3][6][13] This "deuterium switch" approach can lead to several therapeutic advantages:

• Increased Half-life and Exposure: A slower rate of metabolism extends the drug's half-life (t½) and increases the total drug exposure (AUC).[14][15]

• Reduced Dosing Frequency: A longer half-life can allow for less frequent dosing, improving patient compliance.[13]

• Improved Safety Profile: By slowing metabolism, peak plasma concentrations (Cmax) may be lower for a given dose, potentially reducing dose-dependent side effects. Furthermore, deuteration can sometimes divert metabolism away from pathways that produce toxic metabolites, a phenomenon known as "metabolic switching".[1][6][16][17]

Deutetrabenazine, the first deuterated drug approved by the FDA, exemplifies the clinical success of this strategy. By deuterating the methoxy groups of tetrabenazine, its metabolic rate was slowed, leading to a more favorable pharmacokinetic profile and allowing for lower, less frequent dosing in the treatment of chorea associated with Huntington's disease.[14]

Table 2: Comparative Pharmacokinetic Parameters of Deuterated and Non-Deuterated Drugs

Drug	Deuterated Analog	Species	Parameter	Non-Deuterated	Deuterated	Fold Change	Reference
Tetrabenazine	Deutetrabenazine	Human	AUC (ng·h/mL)	13.5	26.7	1.98	[14]
Cmax (ng/mL)	2.1	2.9	1.38	[14]
t½ (h)	2.8	4.8	1.71	[14]
Methadone	d9-Methadone	Mouse	AUC (µg·h/L)	123	698	5.7	[14]
Cmax (µg/L)	158	695	4.4	[14]
Clearance (L/h/kg)	4.7	0.9	0.19	[14]
Doxophylline	d4-Doxophylline	Mouse (oral)	AUC (µg·h/mL)	158.3	88.6	0.56	[16][17]
Cmax (µg/mL)	35.4	23.1	0.65	[16][17]

Internal Standards in Quantitative Bioanalysis

Deuterated compounds are considered the "gold standard" for use as internal standards (IS) in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS).[7][18] An ideal internal standard should have physicochemical properties nearly identical to the analyte to compensate for variations during sample preparation, injection, and ionization.[19][20]

By being chemically identical to the analyte, a deuterated IS co-elutes during chromatography, experiences the same degree of ion suppression or enhancement (matrix effects), and has a similar extraction recovery.[7][19][20] The mass difference allows the mass spectrometer to distinguish between the analyte and the IS, enabling highly accurate and precise quantification.

Table 3: Bioanalytical Method Validation Parameters using a Deuterated Internal Standard for a Hypothetical Analyte

Validation Parameter	Acceptance Criteria	Result with Deuterated IS
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-2.5% to 3.8%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	1.8% to 5.2%
Recovery (%)	Consistent and reproducible	92.5% ± 4.1%
Matrix Effect	Normalized by IS	0.98 to 1.03

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation.

Experimental Protocols

Detailed Methodology for In Vitro Metabolic Stability Assay

This protocol outlines a general procedure to compare the metabolic stability of a deuterated compound to its non-deuterated analog using liver microsomes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound and its deuterated analog.

Materials:

• Test compounds (non-deuterated and deuterated, 1 mM stock solutions in DMSO)

• Pooled human liver microsomes (e.g., 20 mg/mL protein concentration)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., solutions A and B)

• Positive control compound (e.g., testosterone, 1 mM in DMSO)

• Quenching solution (ice-cold acetonitrile with a suitable internal standard, e.g., a deuterated analog of a different compound)

• 96-well plates

Procedure:

• Preparation of Reagents:

  • Thaw liver microsomes on ice. Dilute to a final concentration of 1 mg/mL in phosphate buffer.

  • Prepare working solutions of the test compounds and positive control at 100 µM in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add 90 µL of the microsomal suspension to each well.

  • Add 1 µL of the 100 µM working solution of the test compound (non-deuterated or deuterated) or positive control to the respective wells to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding 10 µL of the pre-warmed NADPH regenerating system to all wells.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw 25 µL from the incubation wells.

  • Immediately transfer the aliquot to a collection plate containing 100 µL of the ice-cold quenching solution.

• Sample Processing:

  • After the final time point, seal the collection plate and vortex for 1 minute.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the analyte to the internal standard at each time point.[19][20]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear portion of the curve.

  • Calculate the in vitro half-life (t½) as 0.693 / k.

  • Calculate the intrinsic clearance (CLint) as: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein mass)

Detailed Methodology for Competitive Kinetic Isotope Effect Measurement

This protocol describes a competitive experiment to determine the intramolecular KIE for an enzymatic reaction.

Objective: To determine the kH/kD for a specific enzymatic C-H bond cleavage.

Materials:

• Substrate deuterated at a single, known position.

• The corresponding non-deuterated substrate.

• The enzyme of interest.

• Appropriate buffer and cofactors for the enzymatic reaction.

• Quenching solution (e.g., acid or organic solvent).

• LC-MS/MS system.

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the enzyme, buffer, and any necessary cofactors.

  • Prepare a mixture of the deuterated and non-deuterated substrates at a known ratio (e.g., 1:1).

• Reaction Initiation and Progression:

  • Initiate the reaction by adding the substrate mixture to the reaction mixture.

  • Allow the reaction to proceed to a low to moderate conversion (e.g., 10-20%). It is crucial not to let the reaction go to completion.

• Reaction Quenching and Sample Preparation:

  • At a predetermined time, quench the reaction.

  • Prepare the sample for LC-MS/MS analysis, which may involve protein precipitation, extraction, and reconstitution.[19]

• LC-MS/MS Analysis:

  • Analyze the quenched reaction mixture by LC-MS/MS to determine the ratio of the deuterated to non-deuterated product and the ratio of the remaining deuterated to non-deuterated substrate.

• KIE Calculation:

  • The KIE can be calculated from the change in the isotopic ratio of the product compared to the initial substrate mixture using the following equation: kH/kD = ln(1 - f) / ln(1 - f * Rp/Rs) where f is the fractional conversion of the substrate, Rp is the ratio of deuterated to non-deuterated product, and Rs is the initial ratio of deuterated to non-deuterated substrate.

Mandatory Visualizations

Signaling and Metabolic Pathways

Caption: Androgen Receptor Signaling Pathway and Inhibition by Apalutamide.

Caption: Simplified Catecholamine Biosynthesis and Metabolic Pathway.[4][21][22]

Experimental and Logical Workflows

Caption: General Workflow for Bioanalysis Using a Deuterated Internal Standard.[19]

Caption: Experimental Workflow for In Vitro Metabolic Stability Comparison.

Conclusion

Deuterated compounds have transitioned from being specialized tools to integral components in the landscape of modern pharmaceutical research. Their application in elucidating reaction mechanisms through the kinetic isotope effect provides fundamental insights into biochemical processes. Strategically employed in drug design, deuteration offers a powerful approach to enhancing the pharmacokinetic and safety profiles of therapeutic agents. Furthermore, their role as internal standards has set a new benchmark for accuracy and precision in quantitative bioanalysis. As analytical technologies continue to advance, the innovative applications of deuterated compounds are poised to further accelerate the pace of drug discovery and development, ultimately contributing to the creation of safer and more effective medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. Arcadia: a visualization tool for metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. courses.washington.edu [courses.washington.edu]
• 11. Kinetic Deuterium Isotope Effects in Cytochrome P450 Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pathways for Activating Isotope Exchange of Dopamine with D2O - Shevchenko - Radiochemistry [hum-ecol.ru]
• 13. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. [Figure, Catecholamine Metabolism. This flow chart...] - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Quantitative Analysis of Methyl 2-bromopropanoate using Methyl 2-bromopropanoate-d4 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving the highest accuracy and precision.[1][2][3] A SIL-IS minimizes the impact of analytical variability that can be introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[2][4] Deuterated standards, where one or more hydrogen atoms are replaced with deuterium, are chemically almost identical to the analyte of interest.[3][5] This ensures they co-elute with the analyte and exhibit similar ionization efficiency, effectively correcting for matrix effects and variations in instrument response.[3][5][6]

These application notes provide a detailed protocol for the use of Methyl 2-bromopropanoate-d4 as an internal standard for the quantification of Methyl 2-bromopropanoate in a biological matrix (e.g., human plasma) using Gas Chromatography-Mass Spectrometry (GC-MS). Methyl 2-bromopropanoate is used as an example analyte and can be a starting reagent in chemical synthesis.

Principle of the Method

A known concentration of Methyl 2-bromopropanoate-d4 (the internal standard) is added to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process. Both the analyte (Methyl 2-bromopropanoate) and the internal standard are extracted from the matrix and analyzed by GC-MS. Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is proportional to the concentration of the analyte in the sample.

Materials and Reagents

• Methyl 2-bromopropanoate (Analyte)

• Methyl 2-bromopropanoate-d4 (Internal Standard)

• Human Plasma (or other relevant biological matrix)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl Acetate (GC grade)

• Deionized Water

• Phosphate Buffered Saline (PBS), pH 7.4

• Anhydrous Sodium Sulfate

• Standard laboratory glassware and consumables

Experimental Protocols

Preparation of Stock and Working Solutions

1.1. Analyte Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Methyl 2-bromopropanoate.
• Dissolve in 10 mL of methanol in a volumetric flask.
• Store at 4°C.

1.2. Internal Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Methyl 2-bromopropanoate-d4.
• Dissolve in 10 mL of methanol in a volumetric flask.
• Store at 4°C.

1.3. Analyte Working Solutions (for Calibration Curve and QCs):

• Prepare a series of dilutions from the Analyte Stock Solution in a 50:50 methanol:water mixture to create calibration standards and quality control (QC) samples at various concentrations.

1.4. Internal Standard Working Solution (10 µg/mL):

• Dilute the Internal Standard Stock Solution with acetonitrile. The optimal concentration should be determined during method development to yield a consistent and appropriate detector response.

Sample Preparation (Liquid-Liquid Extraction)

• Thaw frozen plasma samples, calibration standards, and QCs to room temperature and vortex to ensure homogeneity.

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (10 µg/mL) to each tube and vortex briefly.

• Add 600 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• To the supernatant, add 1 mL of ethyl acetate. Vortex for 2 minutes.

• Centrifuge at 3,000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of ethyl acetate.

• Transfer the reconstituted sample to a GC-MS autosampler vial for analysis.

GC-MS Instrumental Parameters (Example)

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 150°C

  • Ramp: 25°C/min to 280°C, hold for 2 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Methyl 2-bromopropanoate (Analyte): Monitor characteristic ions (e.g., m/z 107, 109 corresponding to [M-OCH3]+ and its bromine isotope peak).

  • Methyl 2-bromopropanoate-d4 (Internal Standard): Monitor corresponding ions shifted by the mass of the deuterium labels (e.g., m/z 111, 113). The exact m/z values will depend on the position of the deuterium atoms.

Data Presentation

Table 1: Example Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	450,123	0.034
5	76,170	455,234	0.167
10	153,456	452,111	0.340
50	755,987	448,987	1.684
100	1,510,345	451,567	3.344
500	7,601,234	453,210	16.772

A calibration curve would be constructed by plotting the peak area ratio against the analyte concentration. A linear regression analysis should yield a correlation coefficient (r²) > 0.99.

Table 2: Example Precision and Accuracy Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
Low	3	2.91	97.0	4.5
Medium	75	76.8	102.4	3.2
High	400	395.2	98.8	2.8

Visualization

Caption: Workflow for sample preparation and analysis.

Conclusion

The use of Methyl 2-bromopropanoate-d4 as an internal standard provides a robust and reliable method for the quantification of Methyl 2-bromopropanoate in biological matrices. Stable isotope-labeled internal standards are essential for high-quality bioanalytical data, compensating for variations in sample preparation and instrumental analysis.[1][3][6] The protocol described herein serves as a template that should be further optimized and validated according to international guidelines to ensure its suitability for specific research or clinical applications.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. texilajournal.com [texilajournal.com]

Application Note: Quantitative Analysis of Methyl 2-bromopropanoate using Methyl 2-bromopropanoate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of small molecules is critical in various stages of research and drug development. Methyl 2-bromopropanoate is a compound of interest in synthetic chemistry and can be a potential impurity or starting material in pharmaceutical manufacturing. This application note details a robust and reliable method for the quantitative analysis of Methyl 2-bromopropanoate in a given matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with Methyl 2-bromopropanoate-d4 as a stable isotope-labeled internal standard.

The use of a deuterated internal standard is the gold standard for quantitative mass spectrometry. Methyl 2-bromopropanoate-d4, being chemically identical to the analyte, co-elutes during chromatography and exhibits similar ionization behavior. This allows for the correction of variations during sample preparation and instrumental analysis, leading to high accuracy and precision.

Principle of the Method

This method employs the principle of isotope dilution mass spectrometry. A known amount of Methyl 2-bromopropanoate-d4 (the internal standard) is added to the sample containing an unknown concentration of Methyl 2-bromopropanoate (the analyte). The sample is then processed and analyzed by GC-MS. The mass spectrometer differentiates between the analyte and the internal standard based on their mass-to-charge ratios (m/z). By measuring the ratio of the peak area of the analyte to the peak area of the internal standard, the concentration of the analyte in the original sample can be accurately determined.

Experimental Protocols

Materials and Reagents

• Methyl 2-bromopropanoate (Analyte)

• Methyl 2-bromopropanoate-d4 (Internal Standard)

• Methanol (GC grade or higher)

• Dichloromethane (GC grade or higher)

• Deionized Water

• Sodium Sulfate (Anhydrous)

• Sample Matrix (e.g., reaction mixture, formulation placebo)

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Methyl 2-bromopropanoate and dissolve it in 10 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Methyl 2-bromopropanoate-d4 and dissolve it in 10 mL of methanol in a volumetric flask.

• Internal Standard Working Solution (10 µg/mL): Dilute 100 µL of the Internal Standard Stock Solution to 10 mL with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte Stock Solution into a constant volume of the Internal Standard Working Solution and diluting with the sample matrix or a suitable solvent to the final volume.

Sample Preparation

• Accurately weigh or measure a known amount of the sample.

• Add a precise volume of the Internal Standard Working Solution (10 µg/mL) to the sample.

• Vortex the sample for 30 seconds to ensure thorough mixing.

• Perform a liquid-liquid extraction by adding 1 mL of dichloromethane, vortexing for 1 minute, and centrifuging at 4000 rpm for 5 minutes.

• Carefully transfer the organic layer (bottom layer) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried organic extract to a GC vial for analysis.

GC-MS Instrumental Parameters

The following GC-MS parameters are based on a method developed for the analysis of Methyl 2-bromopropanoate[1].

Parameter	Value
Gas Chromatograph
Column	Zebron ZB-624 (30 m x 0.32 mm, 1.8 µm) or equivalent
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Oven Temperature Program	Initial: 50 °C (hold for 2 min) Ramp: 15 °C/min to 220 °C (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Methyl 2-bromopropanoate	107	87
Methyl 2-bromopropanoate-d4	111	91

Note: The quantifier and qualifier ions for Methyl 2-bromopropanoate are based on a published method[1]. The ions for the d4-labeled internal standard are predicted based on a mass shift of +4 amu.

Data Presentation

Calibration Curve Data (Hypothetical)

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	1,510,876	0.010
0.5	76,170	1,525,432	0.050
1.0	153,876	1,515,321	0.102
5.0	775,432	1,530,987	0.506
10.0	1,543,987	1,521,765	1.015
50.0	7,654,321	1,518,987	5.039

Linearity: R² > 0.995

Method Performance Characteristics

The performance of the method should be evaluated by assessing its specificity, linearity, sensitivity, precision, and accuracy.

Parameter	Acceptance Criteria	Hypothetical Result
Linearity (R²)	≥ 0.995	0.9992[1]
Limit of Detection (LOD)	Reportable	0.004 µg/mL[1]
Limit of Quantification (LOQ)	Reportable	0.012 µg/mL[1]
Precision (%RSD)	≤ 15%	< 10%
Accuracy (%Recovery)	85-115%	97.0% to 102.9%[1]

Visualizations

Caption: Experimental workflow for the quantitative analysis of Methyl 2-bromopropanoate.

Caption: Logical relationship of the analytical steps from compound to quantification.

References

• 1. ejbps.com [ejbps.com]

Application Notes and Protocols for Methyl 2-bromopropanoate-d4 in Metabolic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful strategy in metabolic research and proteomics, enabling the precise tracking and quantification of molecules in complex biological systems.[1] Deuterium-labeled compounds, in particular, serve as valuable tracers for elucidating metabolic pathways and are widely used as internal standards for quantitative analysis by mass spectrometry (MS).[2][3] Methyl 2-bromopropanoate-d4 is a deuterated analog of Methyl 2-bromopropanoate. While its direct incorporation into nascent proteins through biosynthetic pathways is not a primary application, its chemical reactivity as an electrophilic probe opens up innovative applications in quantitative chemical proteomics.

The presence of a bromine atom, a good leaving group, makes Methyl 2-bromopropanoate-d4 an effective alkylating agent. This property can be harnessed to covalently label nucleophilic residues in proteins, such as cysteine, histidine, and lysine. The deuterium label (d4) provides a mass signature that allows for the differentiation and relative quantification of labeled proteins or peptides from a control sample using mass spectrometry. This application note details a hypothetical, yet scientifically plausible, protocol for using Methyl 2-bromopropanoate-d4 as a chemical probe for quantitative profiling of protein nucleophilicity.

Principle of the Method

The core principle of this application lies in the covalent modification of nucleophilic amino acid residues by Methyl 2-bromopropanoate-d4. The reaction proceeds via nucleophilic substitution, where a nucleophilic side chain of an amino acid attacks the carbon atom bearing the bromine, leading to the displacement of the bromide ion and the formation of a stable covalent bond.

This differential labeling strategy, termed "isotope-coded affinity tagging" (ICAT) when a tag is involved, allows for the relative quantification of protein modifications between two samples. In this proposed protocol, one proteome (e.g., from treated cells) is labeled with the "heavy" Methyl 2-bromopropanoate-d4, while a control proteome (e.g., from untreated cells) is labeled with a "light" (non-deuterated) counterpart or remains unlabeled. After labeling, the samples are combined, digested into peptides, and analyzed by LC-MS/MS. The mass difference of 4 Da between the heavy and light labeled peptides allows for the accurate relative quantification of the modification at specific sites.

Applications in Drug Discovery and Development

The use of Methyl 2-bromopropanoate-d4 as a quantitative chemical probe has several potential applications in drug discovery and fundamental research:

• Identifying Hyper-reactive Nucleophilic Residues: This method can be used to map the landscape of highly reactive, and often functionally important, nucleophilic residues across the proteome.

• Covalent Ligand Discovery: By identifying residues that are readily modified by this electrophilic probe, researchers can gain insights into potential sites for the development of targeted covalent inhibitors.

• Target Engagement and Occupancy Studies: In competitive labeling experiments, pre-treatment of a proteome with a non-labeled covalent drug candidate would prevent the labeling of its target by Methyl 2-bromopropanoate-d4. The reduction in the "heavy" signal for the target protein would confirm target engagement.

• Studying Redox-Modulated Signaling Pathways: Many signaling pathways are regulated by the oxidation state of cysteine residues. This probe can be used to quantify changes in the reactivity of such cysteines in response to oxidative stress or drug treatment.

Experimental Workflow

The overall workflow for using Methyl 2-bromopropanoate-d4 as a quantitative chemical probe is depicted below.

Caption: Overall experimental workflow for quantitative proteomics using Methyl 2-bromopropanoate-d4.

Detailed Experimental Protocols

Protocol 1: Labeling of Cellular Lysates

This protocol describes the labeling of proteins in cellular lysates with Methyl 2-bromopropanoate-d4 ("heavy") and its non-deuterated counterpart ("light").

Materials:

• Cells of interest (e.g., cultured cancer cell line)

• Lysis buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 1% NP-40, protease inhibitors)

• Methyl 2-bromopropanoate-d4 (Heavy Probe)

• Methyl 2-bromopropanoate (Light Probe)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Acetone (pre-chilled to -20°C)

• Urea

• Ammonium bicarbonate

Procedure:

• Cell Lysis: Harvest control and treated cells and wash with ice-cold PBS. Lyse the cells in lysis buffer on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris. Transfer the supernatant (proteome) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Labeling Reaction:

  • For the "heavy" sample, add Methyl 2-bromopropanoate-d4 to the treated lysate to a final concentration of 1 mM.

  • For the "light" sample, add Methyl 2-bromopropanoate to the control lysate to a final concentration of 1 mM.

  • Incubate both samples at room temperature for 1 hour with gentle shaking.

• Quenching: Quench the reaction by adding DTT to a final concentration of 10 mM and incubating for 15 minutes.

• Alkylation of Remaining Cysteines: Add iodoacetamide to a final concentration of 20 mM to both samples and incubate for 30 minutes in the dark to block all remaining free cysteines.

• Protein Precipitation: Precipitate the proteins by adding 4 volumes of pre-chilled acetone and incubating at -20°C for at least 2 hours (or overnight).

• Protein Pellet Collection: Centrifuge at 14,000 x g for 15 minutes at 4°C. Discard the supernatant and wash the protein pellet with 90% cold acetone.

• Sample Combination: Resuspend the "heavy" and "light" protein pellets in a denaturation buffer (e.g., 8 M urea in 50 mM ammonium bicarbonate) and combine them in a 1:1 ratio based on the initial protein quantification.

Protocol 2: In-solution Protein Digestion and MS Sample Preparation

Procedure:

• Reduction and Alkylation: To the combined protein sample, add DTT to a final concentration of 5 mM and incubate at 37°C for 1 hour. Then, add IAA to a final concentration of 15 mM and incubate for 30 minutes in the dark at room temperature.

• Dilution: Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 2 M.

• Digestion: Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Desalting: Acidify the digest with formic acid to a final concentration of 0.1% and desalt the peptides using a C18 StageTip or a similar solid-phase extraction method.

• Sample Concentration: Elute the peptides from the C18 material and dry them down in a vacuum concentrator.

• Reconstitution: Reconstitute the dried peptides in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Data Presentation and Analysis

The data from the LC-MS/MS analysis will consist of paired "heavy" and "light" peptide peaks. The ratio of the areas of these peaks provides the relative abundance of the modified peptide between the two samples.

Table 1: Example of Quantitative Data Summary

Protein ID	Peptide Sequence	Site of Modification	Heavy/Light Ratio	p-value	Biological Function
P04637	YC(mod)PATGTQCNIPI(mod)R	Cys176	3.2	0.001	Tumor suppressor
Q06830	LQC(mod)LLWACK(mod)DK	Cys273	0.5	0.012	Redox regulation
...	...	...	...	...	...

Application Example: Probing the Keap1-Nrf2 Pathway

The Keap1-Nrf2 pathway is a critical regulator of the cellular antioxidant response. The activity of this pathway is controlled by the redox state of several reactive cysteine residues in the Keap1 protein. Methyl 2-bromopropanoate-d4 could be used to probe the reactivity of these cysteines under conditions of oxidative stress.

Caption: Probing the Keap1-Nrf2 pathway with Methyl 2-bromopropanoate-d4.

In this example, an increase in the labeling of Keap1 cysteines by the "heavy" probe in control cells compared to cells under oxidative stress would indicate that these cysteines are less accessible to the probe due to oxidation. This provides a quantitative measure of the redox state of Keap1.

Conclusion

Methyl 2-bromopropanoate-d4 represents a versatile tool for chemical proteomics. Its application as a deuterated electrophilic probe allows for the quantitative analysis of nucleophilic residues in proteins, offering valuable insights into protein function, drug-target interactions, and the regulation of cellular signaling pathways. The protocols and applications described herein provide a framework for researchers to leverage this compound in their studies.

References

• 1. 2-溴丙酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Asymmetric synthesis of α-deuterated α-amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Chiral Analysis of Primary and Secondary Amines using Methyl 2-bromopropanoate-d4 for GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

The enantioselective analysis of chiral compounds, particularly amines, is critical in pharmaceutical development, as different enantiomers of a drug can exhibit varied pharmacological and toxicological profiles. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose, but the direct separation of enantiomers on a standard achiral column is not feasible due to their identical physical properties. Derivatization with a chiral agent converts the enantiomers into diastereomers, which possess different physical properties and can be resolved on a conventional achiral GC column.

This application note details a robust protocol for the derivatization of chiral primary and secondary amines using Methyl 2-bromopropanoate-d4. The incorporation of a deuterium label (d4) in the derivatizing agent can also serve for stable isotope dilution assays or to facilitate the identification of the derivatized analytes in complex matrices through the characteristic mass shift in the mass spectrum. The resulting diastereomers are readily separable and quantifiable by GC-MS.

Experimental Protocols

1. Materials and Reagents

• Derivatizing Agent: Methyl 2-bromopropanoate-d4 (assuming availability from a chemical supplier)

• Model Analyte: (R)- and (S)-Amphetamine standard solutions (1 mg/mL in methanol)

• Solvent: Acetonitrile (ACS grade or higher)

• Base Catalyst: Triethylamine (TEA)

• Extraction Solvent: Ethyl acetate (ACS grade or higher)

• Aqueous Wash Solution: 5% Sodium bicarbonate solution

• Drying Agent: Anhydrous sodium sulfate

• Vials: 2 mL amber glass autosampler vials with screw caps

• Standard laboratory glassware and pipettes

2. Preparation of Solutions

• Derivatizing Reagent Solution: Prepare a 10 mg/mL solution of Methyl 2-bromopropanoate-d4 in acetonitrile.

• Analyte Working Solution: Dilute the 1 mg/mL amphetamine standard solution with acetonitrile to a working concentration of 100 µg/mL.

3. Derivatization Protocol

• Pipette 100 µL of the 100 µg/mL amphetamine working solution into a 2 mL reaction vial.

• Add 50 µL of the 10 mg/mL Methyl 2-bromopropanoate-d4 solution.

• Add 10 µL of triethylamine (TEA) to catalyze the reaction.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the reaction mixture at 60°C for 45 minutes in a heating block or water bath.

• Allow the vial to cool to room temperature.

4. Sample Work-up and Extraction

• To the cooled reaction mixture, add 500 µL of ethyl acetate and 500 µL of 5% sodium bicarbonate solution.

• Vortex vigorously for 1 minute to mix the phases and quench the reaction.

• Centrifuge for 5 minutes at 3000 rpm to separate the phases.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the extracted organic layer to remove any residual water.

• Transfer the dried organic extract to a clean autosampler vial for GC-MS analysis.

GC-MS Analysis Method

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector: Splitless mode, 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Full Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM) for enhanced sensitivity.

Data Presentation

The derivatization of (R)- and (S)-amphetamine with Methyl 2-bromopropanoate-d4 will yield two diastereomers. The table below summarizes the expected quantitative data from the GC-MS analysis.

Analyte (Diastereomer)	Retention Time (t_R) (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
(R/S)-Amphetamine-N-(Methyl-d4-propanoate) Isomer 1	12.5	166	123	91
(R/S)-Amphetamine-N-(Methyl-d4-propanoate) Isomer 2	12.8	166	123	91

Note on Mass Spectra: The use of Methyl 2-bromopropanoate-d4 will result in a 4 Dalton mass increase in the propanoate moiety of the derivative compared to its non-deuterated analog. This mass shift is useful for confirming the identity of the derivatized analyte. The primary fragmentation is expected to occur at the benzylic position, leading to a prominent ion at m/z 91 (tropylium ion), and cleavage of the propanoate group, leading to characteristic ions for the derivatized amine.

Experimental Workflow

Unlocking Pharmacokinetic Insights: The Role of Methyl 2-bromopropanoate-d4

Application Note & Protocols

For researchers, scientists, and drug development professionals, understanding the pharmacokinetic profile of a drug candidate is paramount. Stable isotope-labeled compounds have become indispensable tools in these investigations, and Methyl 2-bromopropanoate-d4, a deuterated analog of Methyl 2-bromopropanoate, offers a versatile platform for in-depth pharmacokinetic studies. This document provides a detailed overview of its applications, primarily as an internal standard for quantitative bioanalysis and as a tracer in metabolic studies.

Introduction to Methyl 2-bromopropanoate-d4 in Pharmacokinetics

Methyl 2-bromopropanoate-d4 is a synthetic compound where four hydrogen atoms on the propanoate methyl group have been replaced with deuterium. This isotopic substitution makes it an ideal tool for pharmacokinetic research for two main reasons:

• Internal Standard: In quantitative mass spectrometry-based bioanalysis (LC-MS/MS), an ideal internal standard should have physicochemical properties very similar to the analyte of interest but be distinguishable by mass. Due to the deuterium labeling, Methyl 2-bromopropanoate-d4 co-elutes with its non-deuterated counterpart during chromatography but has a distinct mass-to-charge ratio (m/z), allowing for precise and accurate quantification of the analyte by correcting for variations in sample preparation and instrument response.

• Metabolic Tracer: The deuterium label acts as a stable, non-radioactive tag. When incorporated into a drug molecule or used to study the metabolism of propanoate-containing xenobiotics, it allows researchers to trace the metabolic fate of the compound in vivo or in vitro.[1] This is crucial for identifying metabolites, elucidating metabolic pathways, and understanding the kinetic isotope effect on drug metabolism. The substitution of hydrogen with deuterium can sometimes lead to a slower rate of metabolism, a phenomenon known as the kinetic isotope effect, which can be exploited to improve a drug's pharmacokinetic profile.

Application: Internal Standard for LC-MS/MS Bioanalysis

The most common application of Methyl 2-bromopropanoate-d4 is as an internal standard for the quantification of drugs or metabolites that have a similar chemical structure, particularly those containing a propanoate or a related ester moiety.

General Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study using Methyl 2-bromopropanoate-d4 as an internal standard.

Caption: General workflow for pharmacokinetic analysis using an internal standard.

Protocol: Quantification of a Hypothetical Propanoate-Containing Drug in Plasma

This protocol outlines the steps for quantifying a hypothetical drug, "PropanoDrug," in rat plasma using Methyl 2-bromopropanoate-d4 as an internal standard.

Materials:

• Rat plasma (K2EDTA as anticoagulant)

• PropanoDrug analytical standard

• Methyl 2-bromopropanoate-d4 (Internal Standard, IS)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare 1 mg/mL stock solutions of PropanoDrug and Methyl 2-bromopropanoate-d4 in methanol.

  • Prepare serial dilutions of the PropanoDrug stock solution to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare a working solution of Methyl 2-bromopropanoate-d4 at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation:

  • To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 10 µL of the 100 ng/mL Methyl 2-bromopropanoate-d4 working solution.

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 ACN:Water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate at 5% B for 2 minutes.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (Positive Ion Mode):

    • Ion Source: Electrospray Ionization (ESI)

    • Monitor the specific precursor-to-product ion transitions for PropanoDrug and Methyl 2-bromopropanoate-d4 (to be determined empirically).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of PropanoDrug to Methyl 2-bromopropanoate-d4 against the concentration of the calibration standards.

  • Determine the concentration of PropanoDrug in the unknown samples by interpolating their peak area ratios from the calibration curve.

Hypothetical Quantitative Data

The following table presents hypothetical data from a pharmacokinetic study of PropanoDrug in rats, quantified using the protocol described above.

Time (hours)	Mean Plasma Concentration (ng/mL) ± SD (n=3)
0.25	85.6 ± 9.2
0.5	152.3 ± 15.8
1	258.1 ± 22.4
2	195.7 ± 18.9
4	98.4 ± 10.5
8	35.2 ± 4.1
12	12.9 ± 1.8
24	2.1 ± 0.5

Application: Tracer in Metabolic Pathway Elucidation

While less commonly documented for Methyl 2-bromopropanoate-d4 itself, its structural motif is relevant to the study of propanoate metabolism. Should a drug contain a methyl propanoate group that is a site of metabolic activity, a deuterated version could be used to trace its fate.

Logical Relationship in a Hypothetical Metabolic Pathway

The diagram below illustrates how a deuterated compound like a d4-labeled drug could be used to trace its metabolism.

Caption: Tracing the metabolic fate of a deuterated compound.

Protocol: In Vitro Metabolite Identification using Liver Microsomes

This protocol describes a general method for identifying metabolites of a hypothetical drug, "PropanoDrug," using a d4-labeled version and liver microsomes.

Materials:

• PropanoDrug-d4

• Rat or Human Liver Microsomes (RLM or HLM)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• Methanol (MeOH)

Procedure:

• Incubation:

  • In a microcentrifuge tube, combine phosphate buffer, liver microsomes (e.g., 0.5 mg/mL final concentration), and PropanoDrug-d4 (e.g., 1 µM final concentration).

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a specified time (e.g., 60 minutes).

  • Prepare a control incubation without the NADPH regenerating system.

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding an equal volume of cold acetonitrile.

  • Vortex and centrifuge at 14,000 x g for 10 minutes to pellet the protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to identify potential metabolites.

  • Look for mass shifts corresponding to common metabolic reactions (e.g., +16 Da for hydroxylation, -14 Da for demethylation) relative to the parent drug, PropanoDrug-d4.

  • The presence of the deuterium label helps to distinguish drug-related metabolites from endogenous matrix components.

  • The retention of the d4 or a d3 (if a deuterium is lost) fragment in the product ion spectra confirms the identity of the metabolites.

Conclusion

Methyl 2-bromopropanoate-d4 is a valuable tool in modern pharmacokinetic research. Its primary utility lies in its role as a robust internal standard for the accurate quantification of analytes in biological matrices. While its direct application as a metabolic tracer for a specific drug is contingent on the drug's structure, the principles of using deuterated compounds to elucidate metabolic pathways are well-established and highlight the potential of such labeled molecules. The protocols and workflows presented here provide a foundational guide for researchers looking to incorporate Methyl 2-bromopropanoate-d4 and similar deuterated compounds into their pharmacokinetic studies.

References

• 1. 14C-labeled propionate metabolism in vivo and estimates of hepatic gluconeogenesis relative to Krebs cycle flux - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Methyl 2-bromopropanoate-d4 in Polymer Synthesis Initiation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Methyl 2-bromopropanoate and its deuterated analog, Methyl 2-bromopropanoate-d4, as an initiator in Atom Transfer Radical Polymerization (ATRP). ATRP is a controlled/"living" radical polymerization technique that allows for the synthesis of polymers with well-defined architectures, predetermined molecular weights, and low polydispersity. The choice of initiator is critical as it dictates the α-end group functionality of the resulting polymer and influences the polymerization kinetics.

Introduction to Methyl 2-bromopropanoate in ATRP

Methyl 2-bromopropanoate is a widely used and efficient initiator for the ATRP of various monomers, particularly acrylates, methacrylates, and styrenes.[1][2] Its structure provides a labile carbon-bromine bond that can be homolytically cleaved by a transition metal catalyst, typically a copper(I) complex, to generate a radical species that initiates polymerization. The reversible nature of this activation/deactivation process is the cornerstone of ATRP's control over the polymerization.[3]

The Significance of Deuterium Labeling: Methyl 2-bromopropanoate-d4

The deuterated initiator, Methyl 2-bromopropanoate-d4, serves as a powerful tool for mechanistic and kinetic investigations of ATRP. The replacement of protons with deuterium atoms at specific positions allows for the study of the kinetic isotope effect (KIE). The KIE is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes. By comparing the polymerization kinetics using the deuterated and non-deuterated initiators, researchers can gain insights into the rate-determining steps of the initiation process and the overall polymerization mechanism.[4]

Specifically, studying the KIE in the initiation step of ATRP can help to:

• Elucidate the transition state structure: The magnitude of the KIE can provide information about the geometry and vibrational frequencies of the transition state for the C-Br bond cleavage.

• Confirm the rate-determining step: A significant KIE suggests that the cleavage of the C-H (or C-D) bond is involved in the rate-determining step of the initiation process.

• Distinguish between different mechanistic pathways: In complex reaction mechanisms, the KIE can help to differentiate between proposed pathways.

Quantitative Data Presentation

Table 1: Typical Reaction Conditions for ATRP of Methyl Acrylate Initiated by Methyl 2-bromopropanoate. [5]

Parameter	Value
Monomer	Methyl Acrylate (MA)
Initiator	Methyl 2-bromopropanoate (MBrP)
Catalyst	CuBr
Ligand	Tris[2-(dimethylamino)ethyl]amine (Me6TREN)
Solvent	Dimethylformamide (DMF)
Temperature	60 °C
Molar Ratio [MA]₀:[MBrP]₀:[CuBr₂]₀:[Me₆TREN]₀	50:1:0.0025:0.005

Table 2: Polymerization Characteristics of Methyl Acrylate using Methyl 2-bromopropanoate Initiator. [5]

Time (h)	Conversion (%)	Mₙ ( g/mol )	Mₙ,theo ( g/mol )	Mₙ/Mₙ
1	45	2,100	2,000	1.18
2	86	3,700	3,800	1.15
4	95	4,200	4,200	1.12

Mₙ = Number-average molecular weight, Mₙ,theo = Theoretical number-average molecular weight, Mₙ/Mₙ = Polydispersity index.

Experimental Protocols

The following are detailed protocols for conducting ATRP using Methyl 2-bromopropanoate as an initiator. The same protocol can be followed for Methyl 2-bromopropanoate-d4 to perform comparative kinetic studies.

Materials

• Monomer: Methyl acrylate (MA) or other suitable monomer (inhibitor removed by passing through a column of basic alumina).

• Initiator: Methyl 2-bromopropanoate (MBrP) or Methyl 2-bromopropanoate-d4.

• Catalyst: Copper(I) bromide (CuBr, 99.999%).

• Deactivator: Copper(II) bromide (CuBr₂, 99.999%).

• Ligand: Tris[2-(dimethylamino)ethyl]amine (Me₆TREN, 99%).

• Solvent: Anhydrous dimethylformamide (DMF) or other suitable solvent.

• Inert Gas: High purity nitrogen or argon.

Protocol for a Typical ATRP of Methyl Acrylate[5]

• Preparation of the Reaction Mixture:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr₂ (e.g., 0.0025 mmol) and Me₆TREN (e.g., 0.005 mmol).

  • Add the desired amount of solvent (e.g., 5 mL of DMF).

  • Add the monomer, methyl acrylate (e.g., 100 mmol).

  • Add the initiator, Methyl 2-bromopropanoate or Methyl 2-bromopropanoate-d4 (e.g., 1 mmol).

• Degassing:

  • Seal the Schlenk flask with a rubber septum.

  • Perform three freeze-pump-thaw cycles to remove dissolved oxygen from the reaction mixture.

  • After the final thaw, backfill the flask with inert gas (nitrogen or argon).

• Initiation of Polymerization:

  • Prepare a solution of the activator, CuBr/Me₆TREN, in a separate degassed solvent (e.g., 0.04 mmol in 2 mL of acetonitrile).

  • Place the Schlenk flask containing the reaction mixture in a preheated oil bath at the desired temperature (e.g., 60 °C) and begin stirring.

  • Using a gas-tight syringe, add the activator solution to the reaction mixture at a constant rate using a syringe pump.

• Monitoring the Polymerization:

  • At timed intervals, withdraw small aliquots from the reaction mixture using a degassed syringe.

  • Quench the polymerization in the aliquot by exposing it to air.

  • Determine the monomer conversion by ¹H NMR spectroscopy or gas chromatography (GC).

  • Determine the molecular weight and polydispersity of the polymer by gel permeation chromatography (GPC).

• Termination and Purification:

  • Once the desired conversion is reached, terminate the polymerization by opening the flask to air.

  • Dilute the reaction mixture with a suitable solvent (e.g., THF).

  • Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst.

  • Precipitate the polymer in a non-solvent (e.g., methanol or hexane).

  • Dry the purified polymer under vacuum to a constant weight.

Diagrams

General Mechanism of ATRP

Caption: General mechanism of Atom Transfer Radical Polymerization (ATRP).

Experimental Workflow for ATRP

Caption: Experimental workflow for a typical ATRP synthesis.

Logical Relationship for Kinetic Isotope Effect Study

Caption: Logical workflow for a Kinetic Isotope Effect (KIE) study in ATRP.

References

• 1. Development of Environmentally Friendly Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Initiators - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 3. Understanding the Mechanistic Parameters - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Utilizing Methyl 2-bromopropanoate-d4 as a Tracer in Metabolic Pathway Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing is a powerful technique for elucidating metabolic pathways in vitro and in vivo.[1][2][3] Methyl 2-bromopropanoate-d4 is a deuterated compound that serves as a valuable tracer for investigating specific metabolic routes. Upon entering a biological system, it is presumed that cellular esterases hydrolyze the methyl ester, yielding 2-bromopropanoate-d4. Subsequently, enzymatic dehalogenation is anticipated to convert 2-bromopropanoate-d4 into 2-hydroxypropanoate-d4, which is chemically identical to deuterated lactate. This metabolic conversion allows for the use of Methyl 2-bromopropanoate-d4 as a precursor to trace lactate metabolism, offering insights into pathways such as glycolysis, the Cori cycle, and gluconeogenesis.

The use of a deuterated tracer like Methyl 2-bromopropanoate-d4, in conjunction with mass spectrometry, enables the differentiation and quantification of labeled and unlabeled metabolites, providing a dynamic view of metabolic fluxes.[4][5]

Proposed Metabolic Fate

The proposed metabolic conversion of Methyl 2-bromopropanoate-d4 to a tracer for lactate metabolism involves a two-step process.

References

• 1. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A stable isotope technique for investigating lactate metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Common problems with Methyl 2-bromopropanoate-d4 stability and storage.

Welcome to the technical support center for Methyl 2-bromopropanoate-d4. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges related to the stability and storage of this product.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Methyl 2-bromopropanoate-d4?

A1: Methyl 2-bromopropanoate-d4 should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3] To maximize shelf life, it is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) and to protect it from light. Avoid exposure to heat, sparks, and open flames.[1] Some suppliers recommend storage in a designated corrosives area.[1]

Q2: What is the expected shelf life of Methyl 2-bromopropanoate-d4?

A2: The shelf life of Methyl 2-bromopropanoate-d4 can vary depending on the supplier and storage conditions. Some suppliers may not provide a specific expiration date if extensive stability data is unavailable.[4] It is crucial to refer to the Certificate of Analysis (CoA) provided with your specific lot for any retest or expiration dates. Proper storage as outlined above is critical to achieving the maximum possible shelf life. We recommend routinely inspecting the material for any signs of degradation, such as discoloration.

Q3: My Methyl 2-bromopropanoate-d4 has developed a yellow tint. Is it still usable?

A3: A slight yellow discoloration may indicate the onset of degradation. While the product might still be suitable for some applications, the discoloration suggests the presence of impurities. We strongly recommend performing a purity analysis (e.g., via GC-MS or NMR spectroscopy) to determine if it meets the requirements of your experiment. For sensitive applications, using a fresh, colorless sample is advisable.

Q4: What are the primary degradation pathways for Methyl 2-bromopropanoate-d4?

A4: The two primary degradation pathways are hydrolysis and thermal decomposition.

• Hydrolysis: In the presence of water or moisture, Methyl 2-bromopropanoate-d4 can hydrolyze to 2-bromopropanoic acid-d4 and methanol. This process can be accelerated by the presence of acids or bases.[1]

• Thermal Decomposition: Exposure to high temperatures can cause the molecule to break down, potentially releasing hazardous gases such as hydrogen bromide, carbon monoxide, and carbon dioxide.[1]

Q5: What materials are incompatible with Methyl 2-bromopropanoate-d4?

A5: You should avoid contact with strong acids, strong bases, oxidizing agents, and reducing agents, as these can cause vigorous reactions and promote degradation.[1][2]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Action(s)
Inconsistent or unexpected experimental results	Degradation of the starting material.	1. Verify the purity of your Methyl 2-bromopropanoate-d4 using the Protocol for Purity Assessment via GC-MS . 2. If purity is compromised, consider using a fresh vial or repurifying the material. 3. Review your experimental setup to ensure no incompatible materials are present.
Precipitate forms in the neat material upon storage	Potential hydrolysis and formation of 2-bromopropanoic acid-d4, which may have lower solubility or react with container impurities.	1. Analyze the precipitate and the liquid phase separately if possible. 2. Ensure the storage container is appropriate and was properly dried before use. 3. Store the material under an inert atmosphere to minimize moisture exposure.
Low yield in a reaction where Methyl 2-bromopropanoate-d4 is a reactant	Incorrect quantification due to degradation; presence of inhibitors.	1. Confirm the concentration of the active compound via quantitative NMR (qNMR) or another suitable quantitative method. 2. Ensure all reaction glassware is scrupulously dry and the reaction is performed under an inert atmosphere if sensitive to moisture.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Source(s)
Temperature	Cool place; Ambient (>5 °C)	[1][5]
Atmosphere	Dry, well-ventilated area; Inert gas (e.g., Argon) recommended	[1][2][3]
Container	Tightly closed container	[1][3]
Light	Protect from light (general good practice)	N/A
Incompatibilities	Acids, Bases, Reducing Agents, Oxidizing Agents	[1][2]

Experimental Protocols

Protocol for Purity Assessment via GC-MS

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of Methyl 2-bromopropanoate-d4 in a high-purity solvent such as dichloromethane or ethyl acetate.

  • Perform a serial dilution to a final concentration of approximately 10 µg/mL.

• GC-MS Parameters (Example):

  • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (splitless injection).

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C.

  • Mass Range: m/z 40-250.

• Data Analysis:

  • Integrate the peak corresponding to Methyl 2-bromopropanoate-d4.

  • Calculate the area percentage of the main peak relative to all other peaks to estimate purity. Identify any significant impurity peaks by their mass spectra, looking for potential degradants like 2-bromopropanoic acid-d4.

Protocol for a Basic Stability Study

• Sample Handling:

  • Aliquot Methyl 2-bromopropanoate-d4 into several small, amber glass vials under an inert atmosphere.

• Storage Conditions:

  • Store sets of vials under different conditions:

    • Recommended: 2-8 °C, protected from light.

    • Accelerated: 25 °C / 60% Relative Humidity (RH).

    • Stress: 40 °C / 75% RH.

• Time Points:

  • Establish a schedule for analysis (e.g., T=0, 1 month, 3 months, 6 months).

• Analysis:

  • At each time point, take one vial from each storage condition.

  • Analyze the sample for purity using the Protocol for Purity Assessment via GC-MS .

  • Visually inspect for any changes in color or appearance.

• Evaluation:

  • Compare the purity results over time to determine the rate of degradation under each condition.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-溴丙酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. accustandard.com [accustandard.com]

Technical Support Center: Addressing Isotopic Exchange with Deuterated Standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to identify, troubleshoot, and mitigate issues related to isotopic exchange of deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it problematic for deuterated internal standards?

A1: Isotopic exchange, also known as H/D exchange or back-exchange, is a chemical process where a deuterium atom on a deuterated internal standard (IS) is replaced by a hydrogen atom from the surrounding environment, such as solvents or the sample matrix.[1][2] This is a significant issue in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), because the accuracy of the measurement relies on the mass difference between the analyte and the deuterated IS.[3][4] The loss of deuterium from the IS can lead to two major problems:

• Underestimation of the Internal Standard: A decrease in the deuterated IS signal results in an artificially high analyte-to-IS ratio, leading to an overestimation of the analyte's concentration.[3]

• Overestimation of the Analyte: The back-exchanged IS, now identical in mass to the analyte, contributes to the analyte's signal, causing a "false positive" and an inaccurate quantification.[1][3]

Q2: Which functional groups are most susceptible to isotopic exchange?

A2: The stability of a deuterium label is highly dependent on its position within the molecule and the pH of the solution.[1][5] Hydrogens attached to heteroatoms are generally the most labile.

Functional Group	Exchangeability	Conditions Favoring Exchange
Alcohols (-OH)	Highly Labile	Neutral, acidic, or basic conditions[3]
Amines (-NH₂, -NHR)	Highly Labile	Neutral, acidic, or basic conditions[3]
Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions[3]
Amides (-CONH-)	Labile	Acid or base-catalyzed[3]
α-Hydrogens to Carbonyls	Moderately Labile	Acid or base-catalyzed (via enolization)[3][6]
Aromatic/Aliphatic C-H	Low Lability	Generally stable under typical analytical conditions[6]

Q3: What are the primary factors that influence the rate of isotopic exchange?

A3: Several environmental and structural factors can significantly impact the rate of isotopic exchange.

Factor	Impact on Exchange Rate	Mitigation Strategies
pH	High (>8) or Low (<2) pH significantly increases the exchange rate.[1][5][6] The minimum exchange rate for many compounds is often observed between pH 2.5 and 7.[6][7][8]	Maintain the pH of samples and mobile phases within a stable and minimally reactive range (typically pH 2.5-7).[6]
Temperature	Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1][3][6]	Store samples and standards at low temperatures (e.g., 4°C) and use cooled autosamplers.[6]
Solvent	Protic solvents (e.g., water, methanol) are a source of protons and can facilitate deuterium exchange.[1][3][6]	Use aprotic solvents (e.g., acetonitrile) when possible, or minimize the exposure time to protic solvents.[6]
Label Position	Deuterium atoms on heteroatoms (O, N, S) or on carbons alpha to carbonyl groups are more prone to exchange.[1][6]	Select internal standards with deuterium labels on stable positions, such as aromatic or aliphatic carbons.[9]
Sample Matrix	The presence of water, enzymes, or other catalytic species in biological matrices can promote exchange.[3]	Optimize sample preparation to remove interfering components and minimize the time the standard is in the matrix before analysis.

Q4: How should I properly store and prepare solutions of deuterated standards?

A4: Proper handling and storage are critical to maintaining the isotopic integrity of deuterated standards.

• Storage: Store standards in tightly sealed containers to prevent exposure to atmospheric moisture.[1] Follow the manufacturer's recommendations for storage temperature.[6] For standards in solution, the solvent may be the limiting factor for shelf life.[1]

• Solution Preparation:

  • Allow the standard to equilibrate to room temperature before opening to prevent condensation.[6]

  • Use high-purity, dry, and preferably aprotic solvents for reconstitution.[6]

  • Ensure the standard is completely dissolved before making it up to the final volume.[6]

  • Prepare working solutions fresh, or conduct stability studies to determine their viability over time.[6]

Troubleshooting Guides

Problem 1: Inconsistent or decreasing internal standard response over a sequence of injections.

This is a classic symptom of isotopic back-exchange occurring in the autosampler.

Caption: Troubleshooting workflow for inconsistent deuterated internal standard response.

Problem 2: Non-linear calibration curve, especially at higher analyte concentrations.

This may be due to isotopic interference, where naturally occurring heavy isotopes (e.g., ¹³C) in the analyte contribute to the signal of the deuterated IS, particularly when using standards with a low degree of deuteration (e.g., d1, d2).[3][6]

Troubleshooting Steps:

• Check Mass Spectra: Acquire a full scan mass spectrum of a high concentration of the unlabeled analyte to check for any isotope peaks at the m/z of your deuterated IS.[3]

• Increase Deuteration: If possible, use an internal standard with a higher number of deuterium atoms (e.g., d5 or greater) to increase the mass difference and move the IS signal further from the analyte's natural isotope cluster.[3]

• Use ¹³C or ¹⁵N Labeled IS: These standards provide a larger mass shift and are not susceptible to hydrogen-deuterium exchange.[3]

• Verify Isotopic Purity: Consult the certificate of analysis for your deuterated standard to check for the presence of any unlabeled analyte as an impurity.[6]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if the deuterated internal standard is stable under the intended analytical conditions.[10]

Methodology:

• Prepare Samples:

  • Set A (T=0): Spike a known concentration of the deuterated standard into the analytical matrix (e.g., plasma, urine). Immediately process and analyze the sample.[6]

  • Set B (T=X): Spike the same concentration of the deuterated standard into the analytical matrix and incubate it under the conditions you want to test (e.g., room temperature for 4 hours, autosampler at 4°C for 24 hours).[6]

• Analysis: Analyze both sets of samples by LC-MS/MS.

• Evaluation: Compare the response of the deuterated standard in Set B to Set A. A significant decrease in the signal for the deuterated standard in Set B indicates instability and isotopic exchange. Additionally, monitor for an increase in the signal of the unlabeled analyte in Set B, which would also suggest back-exchange.[10]

Protocol 2: Evaluating Isotopic Exchange and Purity

Objective: To quantify the extent of isotopic exchange and check for the presence of the unlabeled analyte in the internal standard solution.

Methodology:

• Prepare a Blank Sample: Use a matrix sample known to be free of the analyte.[11]

• Spike with Internal Standard: Add the deuterated internal standard at the concentration used in your assay.[11]

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.[11]

• Evaluate the Response: The signal for the unlabeled analyte should be minimal, ideally less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. A higher response indicates either significant contamination of the IS with the unlabeled analyte or back-exchange during analysis.[11]

Visualization of Isotopic Exchange

Caption: The process of isotopic exchange leading to inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. The pH dependence of hydrogen-deuterium exchange in trp repressor: the exchange rate of amide protons in proteins reflects tertiary interactions, not only secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Optimizing reaction conditions for Methyl 2-bromopropanoate-d4.

Welcome to the technical support center for Methyl 2-bromopropanoate-d4. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing reaction conditions and troubleshooting common issues encountered during the synthesis and handling of this deuterated compound.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to Methyl 2-bromopropanoate-d4?

A1: The primary synthetic routes typically involve two key steps: deuteration and esterification/bromination. The specific sequence can vary:

• Route A: Esterification followed by Bromination: Starting with deuterated propionic acid (propanoic acid-d5), which is first esterified to methyl propanoate-d5. This is followed by a bromination step at the alpha-position.

• Route B: Bromination followed by Esterification: Starting with deuterated 2-bromopropanoic acid (2-bromopropanoic acid-d4), which is then esterified with methanol to yield the final product.

The choice of route often depends on the availability and cost of the deuterated starting materials.

Q2: What are the key reaction parameters to control for optimal yield and purity?

A2: Several parameters are critical for the successful synthesis of Methyl 2-bromopropanoate-d4:

• Temperature: Both esterification and bromination are temperature-sensitive. Precise control is necessary to minimize side reactions.

• Reagent Stoichiometry: The molar ratios of the acid, alcohol, and brominating agent must be carefully controlled to ensure complete conversion and minimize impurities.

• Catalyst: For esterification, the choice and concentration of the acid catalyst (e.g., sulfuric acid) are important.

• Reaction Time: Monitoring the reaction progress is crucial to determine the optimal reaction time for maximum yield.

• Purity of Reagents: Using high-purity, anhydrous reagents is essential to prevent unwanted side reactions, especially hydrolysis of the ester.

Q3: How can I purify the final product, Methyl 2-bromopropanoate-d4?

A3: Purification is typically achieved through distillation under reduced pressure. The boiling point of the non-deuterated analog is reported as 51 °C at 19 mmHg and 64-66 °C at 18 mmHg.[1] Due to the slightly higher molecular weight of the deuterated compound, a marginal increase in the boiling point can be expected. It is crucial to use a fractionating column to separate the product from any unreacted starting materials or byproducts.

Q4: What are the common impurities or side products I should be aware of?

A4: Common impurities can include:

• Unreacted starting materials (e.g., 2-bromopropanoic acid-d4, methanol).

• Di-brominated products.

• Elimination products (e.g., methyl acrylate-d3).

• Hydrolysis product (2-bromopropanoic acid-d4) if moisture is present.

Q5: How should I store Methyl 2-bromopropanoate-d4?

A5: The compound should be stored in a cool, dry, and well-ventilated area in a tightly sealed container to prevent hydrolysis.[2] It is also flammable and a corrosive liquid, so appropriate safety precautions for handling and storage should be followed.[3][4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal temperature. - Insufficient catalyst. - Presence of water in reagents. - Loss of product during workup/purification.	- Increase reaction time or temperature moderately. - Optimize catalyst concentration. - Ensure all reagents and glassware are anhydrous. - Use a more efficient distillation setup.
Presence of Unreacted Starting Material	- Insufficient reaction time. - Incorrect stoichiometry.	- Extend the reaction time and monitor by TLC or GC. - Re-evaluate the molar ratios of your reactants.
Formation of Dark-colored Byproducts	- Reaction temperature is too high. - Decomposition of the product or reagents.	- Lower the reaction temperature. - Ensure an inert atmosphere (e.g., nitrogen or argon) if reagents are air-sensitive.
Product is Contaminated with Water	- Incomplete drying of the organic layer during workup. - Use of wet solvents or reagents.	- Use an appropriate drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) and ensure sufficient drying time. - Use anhydrous solvents and reagents.
Inconsistent Isotopic Enrichment	- H/D exchange with protic solvents or moisture.	- Use deuterated solvents for reaction and workup where possible. - Maintain strictly anhydrous conditions.

Experimental Protocols

Protocol 1: Esterification of 2-Bromopropanoic Acid-d4

This protocol is based on general esterification procedures.[5][6][7]

Materials:

• 2-Bromopropanoic acid-d4

• Anhydrous Methanol

• Concentrated Sulfuric Acid (catalyst)

• Anhydrous Sodium Bicarbonate (for neutralization)

• Anhydrous Magnesium Sulfate (for drying)

• Diethyl ether (or other suitable extraction solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve 2-bromopropanoic acid-d4 in an excess of anhydrous methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash carefully with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Wash the organic layer with brine, then dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation.

Protocol 2: Alpha-Bromination of Methyl Propanoate-d5

This protocol is a general representation of alpha-bromination of esters.

Materials:

• Methyl propanoate-d5

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (radical initiator)

• Carbon tetrachloride (or other suitable solvent)

Procedure:

• In a round-bottom flask fitted with a reflux condenser and protected from light, dissolve methyl propanoate-d5 in carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) and a catalytic amount of AIBN or benzoyl peroxide.

• Heat the mixture to reflux. The reaction is often initiated by light, so a sunlamp may be used.

• Monitor the reaction by observing the consumption of NBS (succinimide, a byproduct, will float to the surface).

• Once the reaction is complete, cool the mixture and filter off the succinimide.

• Wash the filtrate with a solution of sodium thiosulfate to remove any remaining bromine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation.

Data Presentation

Table 1: Typical Reaction Parameters for Esterification of 2-Bromopropanoic Acid-d4

Parameter	Recommended Value/Range	Notes
Molar Ratio (Acid:Alcohol)	1 : 5 to 1 : 10	An excess of methanol drives the equilibrium towards the product.
Catalyst Loading (H₂SO₄)	1-5 mol%	Higher loading can lead to side reactions and charring.
Temperature	60-70 °C (Reflux)	Monitor for potential decomposition at higher temperatures.
Reaction Time	2 - 6 hours	Monitor progress to determine endpoint.

Table 2: Physical Properties of Methyl 2-bromopropanoate (Non-deuterated analog for reference)

Property	Value	Reference
Molecular Weight	167.00 g/mol	[8]
Boiling Point	51 °C / 19 mmHg
64-66 °C / 18 mmHg	[1]
Density	1.497 g/mL at 25 °C
Refractive Index (n20/D)	1.451

Visualizations

Caption: Synthetic Routes to Methyl 2-bromopropanoate-d4.

Caption: Troubleshooting Logic for Synthesis Optimization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 2-Bromopropionate 5445-17-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. 2-bromopropanoic acid dodecyl ester [chembk.com]
• 6. Esterification of propanoic acid with 1,2-propanediol: catalysis by cesium exchanged heteropoly acid on K-10 clay and kinetic modelling - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 8. 2-溴丙酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]

Identifying and minimizing impurities in Methyl 2-bromopropanoate-d4.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 2-bromopropanoate-d4. The information provided will help in identifying and minimizing potential impurities during its synthesis and use.

Frequently Asked Questions (FAQs)

Q1: What are the common potential impurities in Methyl 2-bromopropanoate-d4?

While specific impurity profiles can vary between batches and synthesis methods, common impurities can be inferred from the synthesis of its non-deuterated analog and general knowledge of deuterated compounds. Potential impurities may include:

• Unreacted Starting Materials: Residual 2-bromopropionic acid-d4 and methanol.

• Residual Solvents: Solvents used during synthesis and purification, such as diethyl ether, or dichloromethane.

• Byproducts: Small amounts of side products from the esterification reaction.

• Water (H₂O/HDO): Moisture from solvents or the atmosphere.

• Non-deuterated Methyl 2-bromopropanoate: Incomplete deuteration can lead to the presence of the non-deuterated or partially deuterated compound.

Q2: How can I detect these impurities?

The most effective method for identifying and quantifying impurities in Methyl 2-bromopropanoate-d4 is through Nuclear Magnetic Resonance (NMR) spectroscopy. Both ¹H and ¹³C NMR can provide detailed structural information to identify contaminants. Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful technique for separating and identifying volatile impurities.

Q3: What is the expected appearance of pure Methyl 2-bromopropanoate-d4?

Pure Methyl 2-bromopropanoate is a colorless to light yellow liquid.[1] A significant deviation from this appearance could indicate the presence of impurities.

Troubleshooting Guides

Issue 1: Unexpected Peaks in ¹H NMR Spectrum

Potential Cause: Presence of residual solvents or unreacted starting materials.

Troubleshooting Steps:

• Identify the Impurity: Compare the chemical shifts of the unexpected peaks with known values for common laboratory solvents and reagents.[2][3][4] Refer to the table below for potential impurity signatures.

• Quantify the Impurity: Integrate the impurity peak and compare it to the integration of a known proton signal from the product to estimate the concentration of the impurity.

• Removal:

  • Volatile Solvents: Remove volatile solvents by placing the sample under high vacuum. Gentle heating may be applied if the product is thermally stable.

  • Unreacted Acid/Alcohol: Purify the product using column chromatography or distillation.

Issue 2: Product Appears Cloudy or Contains Particulates

Potential Cause: Presence of moisture or insoluble byproducts.

Troubleshooting Steps:

• Drying: If moisture is suspected, dry the product over an anhydrous salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), followed by filtration.

• Filtration: If solid impurities are present, filter the product through a syringe filter (e.g., 0.45 µm PTFE) or a short plug of celite.

Issue 3: Low Yield After Synthesis and Purification

Potential Cause: Incomplete reaction, product loss during workup, or decomposition.

Troubleshooting Steps:

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or NMR to ensure it has gone to completion.

• Workup Optimization: Minimize the number of extraction and transfer steps to reduce physical loss of the product. Ensure the pH is controlled during aqueous washes to prevent hydrolysis of the ester.

• Purification Technique: Consider a less aggressive purification method. For example, if distillation causes decomposition, column chromatography at room temperature might be a better alternative.

Quantitative Data Summary

The following table summarizes potential impurities and their approximate ¹H NMR chemical shifts in CDCl₃. These values are for the non-deuterated species and can be used as a reference for identifying impurities.

Impurity	Chemical Formula	Approximate ¹H NMR Chemical Shift (ppm in CDCl₃)
Methanol	CH₃OH	3.49 (s)
Diethyl Ether	(CH₃CH₂)₂O	3.48 (q), 1.21 (t)
Dichloromethane	CH₂Cl₂	5.30 (s)
Water	H₂O	~1.56 (s, broad)
2-Bromopropionic acid	CH₃CH(Br)COOH	4.4 (q), 1.9 (d), ~11 (s, broad)

Experimental Protocols

Protocol 1: General Synthesis of Methyl 2-bromopropanoate

This protocol describes the synthesis of the non-deuterated analog and can be adapted for the deuterated version by using the appropriate deuterated starting material. The synthesis of Methyl 2-bromo-2-methylpropionate typically involves the esterification of 2-bromo-2-methylpropionic acid with methanol, often in the presence of an acid catalyst such as sulfuric acid.[5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-bromopropionic acid in an excess of methanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while cooling in an ice bath.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent like diethyl ether.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Identification of Impurities by ¹H NMR

• Sample Preparation: Dissolve a small amount of the Methyl 2-bromopropanoate-d4 sample (5-10 mg) in a deuterated solvent (e.g., CDCl₃, ~0.6 mL) in an NMR tube.

• Internal Standard: Add a small amount of an internal standard with a known chemical shift and concentration (e.g., tetramethylsilane - TMS at 0 ppm) if quantitative analysis is required.

• Data Acquisition: Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher for better resolution).

• Data Analysis: Process the spectrum and identify the peaks corresponding to the product and any impurities by comparing their chemical shifts to literature values.[6][7]

Visualizations

Caption: Troubleshooting workflow for identifying and removing impurities.

Caption: General workflow for synthesis and purification.

References

• 1. Methyl 2-Bromopropionate 5445-17-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. nbinno.com [nbinno.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Mass Spectrometry Analysis of Methyl 2-bromopropanoate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor ionization efficiency of Methyl 2-bromopropanoate-d4 in mass spectrometry (MS).

Frequently Asked Questions (FAQs)

Q1: Why am I observing a weak or no signal for Methyl 2-bromopropanoate-d4 with my standard Electrospray Ionization (ESI) source?

Methyl 2-bromopropanoate-d4 is a relatively small, non-polar, and volatile compound. Electrospray Ionization (ESI) is most effective for polar and easily ionizable molecules that are already in an ionic form in solution.[1] Compounds like Methyl 2-bromopropanoate-d4 lack easily ionizable functional groups, leading to poor desolvation and ionization efficiency in an ESI source, resulting in a weak signal.

Q2: Are there alternative ionization techniques that are more suitable for this compound?

Yes, for less polar and more volatile compounds, Atmospheric Pressure Chemical Ionization (APCI) is often a better choice.[2][3] APCI utilizes a corona discharge to ionize the analyte in the gas phase, which is more effective for compounds that are thermally stable and can be readily vaporized.[4]

Q3: I am using Methyl 2-bromopropanoate-d4 as an internal standard and see a slight shift in retention time compared to the unlabeled analyte. Is this normal?

A small retention time shift between a deuterated standard and its unlabeled counterpart is a known phenomenon called the "chromatographic isotope effect." This can occur due to the slightly different physicochemical properties of the deuterated compound. While often minor, it is crucial to ensure that this shift does not lead to differential matrix effects, where the analyte and standard experience different levels of ion suppression or enhancement.

Q4: Can the deuterium labels on my standard exchange with hydrogen atoms from the solvent or matrix?

Deuterium exchange is a possibility, especially if the deuterium atoms are located on heteroatoms (like -OH or -NH) or on carbon atoms adjacent to electron-withdrawing groups under acidic or basic conditions. For Methyl 2-bromopropanoate-d4, the deuterium atoms are on the methyl group adjacent to the ester and bromo functionalities, which are relatively stable. However, it is good practice to evaluate the stability of the deuterated standard in your specific matrix and solvent conditions.

Troubleshooting Guide

Issue: Weak or No Detectable Signal for Methyl 2-bromopropanoate-d4

This is the most common issue and can be addressed by optimizing the ionization method or by chemically modifying the analyte to improve its ionization efficiency.

Solution 1: Switch to a More Suitable Ionization Source

For a volatile and relatively non-polar compound like Methyl 2-bromopropanoate-d4, Atmospheric Pressure Chemical Ionization (APCI) is generally more effective than ESI.

Comparison of Ionization Techniques

Ionization Technique	Principle	Ideal Analytes	Suitability for Methyl 2-bromopropanoate-d4
Electrospray Ionization (ESI)	Ionization from charged droplets in the liquid phase.	Polar, large, and ionic molecules.	Poor
Atmospheric Pressure Chemical Ionization (APCI)	Gas-phase ionization via corona discharge.	Less polar, volatile, and thermally stable molecules.[2]	Recommended

Solution 2: Chemical Derivatization

Chemical derivatization involves reacting the analyte with a reagent to attach a functional group that is easily ionizable. For alkyl halides like Methyl 2-bromopropanoate-d4, derivatization with a reagent that introduces a permanently charged or a highly basic moiety can significantly enhance the signal in positive-ion ESI.

Derivatization Reagent Options for Alkyl Halides

Derivatization Reagent	Reactive Moiety	Benefit
4-dimethylaminopyridine (4-DMAP)	Pyridine nitrogen	Forms a charged pyridinium salt.
Butyl 1-(pyridin-4-yl) piperidine 4-carboxylate (BPPC)	Pyridine nitrogen	Forms a charged pyridinium salt with enhanced fragmentation for screening.

Experimental Protocols

Protocol 1: Derivatization of Methyl 2-bromopropanoate-d4 with 4-dimethylaminopyridine (4-DMAP)

This protocol is adapted from methods for the derivatization of alkyl halides for LC-MS/MS analysis.[5]

Materials:

• Methyl 2-bromopropanoate-d4 solution in a suitable solvent (e.g., acetonitrile).

• 4-dimethylaminopyridine (4-DMAP) solution in acetonitrile (e.g., 10 mg/mL).

• Acetonitrile (LC-MS grade).

• Heating block or water bath.

• Autosampler vials.

Procedure:

• To 100 µL of the Methyl 2-bromopropanoate-d4 solution in an autosampler vial, add 100 µL of the 4-DMAP solution.

• Cap the vial tightly and vortex briefly to mix.

• Heat the reaction mixture at 60°C for 24 hours. The reaction time may need to be optimized for your specific compound and concentration.

• After cooling to room temperature, the sample is ready for dilution and analysis by LC-MS/MS.

• Analyze the derivatized sample using an ESI source in positive ion mode.

Visualizations

References

• 1. microsaic.com [microsaic.com]
• 2. Electrospray and APCI Mass Analysis | AxisPharm [axispharm.com]
• 3. biotage.com [biotage.com]
• 4. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 5. A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to improve the yield of synthesis using Methyl 2-bromopropanoate-d4.

Welcome to the technical support center for Methyl 2-bromopropanoate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving synthesis yield and troubleshooting common experimental challenges.

Troubleshooting Guides

This section addresses common issues encountered during reactions with Methyl 2-bromopropanoate-d4, offering potential causes and actionable solutions.

Problem: Low or No Product Yield

Low yield is a frequent issue in organic synthesis.[1] The following table outlines potential causes and solutions to improve the yield of your reaction.

Potential Cause	Recommended Solution & Rationale
Poor Nucleophile	- Use a stronger, less sterically hindered nucleophile. Negatively charged nucleophiles are generally more reactive.[2] - Ensure the nucleophile is fully deprotonated by selecting an appropriate base.
Inappropriate Solvent	- For SN2 reactions, use a polar aprotic solvent (e.g., DMF, DMSO, Acetonitrile). These solvents solvate the cation but not the nucleophile, increasing its reactivity.[3][4] - Ensure the solvent is anhydrous, as water can react with the starting material or quench the nucleophile.
Suboptimal Temperature	- Reactions may require heating to overcome the activation energy. Incrementally increase the temperature while monitoring the reaction. - Conversely, excessively high temperatures can lead to decomposition and side reactions.[5]
Incorrect Stoichiometry	- Ensure accurate measurement of all reagents. - Consider using a slight excess (1.1-1.5 equivalents) of the nucleophile to drive the reaction to completion.
Steric Hindrance	- Methyl 2-bromopropanoate-d4 is a secondary alkyl halide, which can be sensitive to steric hindrance.[4][6] If the nucleophile is also bulky, the reaction rate will be significantly reduced. Consider alternative, less hindered nucleophiles if possible.
Impure Reagents	- Use fresh or purified reagents and solvents. Impurities can inhibit the reaction or cause side reactions.[1] - Verify the purity of your Methyl 2-bromopropanoate-d4, as it can degrade over time.

Problem: Formation of Multiple Products / Side Reactions

The presence of side products complicates purification and reduces the yield of the desired product.

Side Reaction	Potential Cause	Recommended Solution
Over-alkylation	- Occurs when the product of the initial alkylation is more nucleophilic than the starting material (e.g., primary amine reacting to form a secondary amine, which then reacts again).[1]	- Use a large excess of the starting amine to favor mono-alkylation. - Add the Methyl 2-bromopropanoate-d4 slowly to the reaction mixture to maintain a low concentration. - Protect the amine to prevent further reaction, followed by a deprotection step.[7]
Elimination (E2) Reaction	- Favored by strong, bulky bases and higher temperatures. This leads to the formation of methyl acrylate-d2.	- Use a non-bulky, weaker base (e.g., K2CO3, NaHCO3) instead of strong bases like alkoxides. - Run the reaction at the lowest effective temperature.
Hydrolysis of Ester	- Presence of water, especially under basic or acidic conditions.	- Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., Nitrogen, Argon).

Optimizing Reaction Conditions: A Comparative Overview

The choice of base and solvent is critical for maximizing yield in alkylation reactions. The following table, adapted from studies on similar alkyl bromides, illustrates how these factors can influence the outcome of the reaction.

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Selectivity (Mono:Di-alkylation)	Yield (%)
1	Et3N (1)	DMF	20-25	9	87 : 9	76
2	Et3N (1)	DMSO	20-25	9	90 : 7	65
3	Et3N (1)	Nitromethane	70-75	10	80 : 20	70
4	K2CO3 (1.5)	Acetonitrile	80	12	95 : 5	85
5	DBU (1.2)	THF	20-25	6	85 : 15	88

Data is illustrative and based on typical results for alkylation of primary amines with alkyl bromides.[3] Yields and selectivities will vary depending on the specific nucleophile.

Frequently Asked Questions (FAQs)

Q1: How should I store Methyl 2-bromopropanoate-d4?

A1: It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[8][9] It is also recommended to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.

Q2: My reaction is not proceeding to completion. What should I do?

A2: First, monitor the reaction using an appropriate technique like TLC or GC to confirm it has stalled. If starting material is still present after a reasonable amount of time, you can try incrementally increasing the reaction temperature. If that doesn't work, consider adding a catalytic amount of a more reactive iodide salt (e.g., NaI, KI) to the reaction mixture. The in-situ formation of the more reactive methyl 2-iodopropanoate-d4 can sometimes accelerate slow reactions (Finkelstein reaction).

Q3: I am observing a byproduct that I suspect is from an elimination reaction. How can I confirm this and prevent it?

A3: An E2 elimination reaction would produce methyl acrylate-d2. You can often detect this by NMR (looking for vinylic protons) or GC-MS. To prevent this side reaction, use a less sterically hindered, weaker base (e.g., NaHCO₃, K₂CO₃) and run the reaction at a lower temperature. Strong, bulky bases like potassium tert-butoxide will favor elimination.

Q4: The purification of my product is difficult due to unreacted starting material. How can I improve the separation?

A4: If the starting nucleophile is an amine, you can perform an acidic wash (e.g., with dilute HCl) during the workup. This will protonate the unreacted amine, making it water-soluble and allowing it to be separated into the aqueous layer, while your likely less polar product remains in the organic layer. Conversely, if your product is basic, you can use this technique to extract it and then re-neutralize to recover it.

Q5: Is there a significant isotopic effect from the deuterium atoms in Methyl 2-bromopropanoate-d4 that I should be aware of?

A5: For the reactions at the C2 position (the carbon bearing the bromine), the deuterium atoms are on the adjacent methyl group and on the C2 carbon itself. The deuterium on the C2 carbon can have a small secondary kinetic isotope effect, which might slightly slow down the reaction rate compared to the non-deuterated analog. However, for most synthetic applications, the reaction conditions and strategies to improve yield will be virtually identical to those for the non-deuterated Methyl 2-bromopropanoate.

Experimental Protocols

Representative Protocol: N-Alkylation of a Primary Amine

This protocol describes a general procedure for the N-alkylation of a primary amine with Methyl 2-bromopropanoate-d4.

Materials:

• Primary amine (1.0 eq)

• Methyl 2-bromopropanoate-d4 (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Acetonitrile (anhydrous), sufficient to make a 0.1 M solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser under an inert atmosphere.

• To the flask, add the primary amine (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous acetonitrile to the flask.

• Stir the suspension at room temperature for 10 minutes.

• Slowly add Methyl 2-bromopropanoate-d4 (1.1 eq) to the reaction mixture dropwise via syringe.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor its progress by TLC or LC-MS.

• Once the reaction is complete (typically 6-24 hours), cool the mixture to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid residue with a small amount of acetonitrile.

• Combine the filtrate and the washings and concentrate under reduced pressure using a rotary evaporator.

• The crude residue can be purified by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkylated product.

Visualizations

Caption: A logical workflow for troubleshooting low reaction yield.

Caption: Relationship between key factors for reaction yield optimization.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tsijournals.com [tsijournals.com]
• 6. youtube.com [youtube.com]
• 7. A rapid method of N-alkylation of amines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. fishersci.com [fishersci.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Managing Differential Matrix Effects with Deuterated Internal Standards

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing differential matrix effects when using deuterated internal standards in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are deuterated internal standards and why are they used?

A1: Deuterated internal standards (IS) are versions of the analyte of interest where one or more hydrogen atoms have been replaced by their stable isotope, deuterium.[1] They are considered the gold standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), because their chemical and physical properties are nearly identical to the unlabeled analyte.[2] This similarity allows them to co-elute with the analyte and experience similar effects during sample preparation, chromatography, and ionization, thus correcting for variations in the analytical process.[1][2]

Q2: What are "differential matrix effects" and why are they a problem?

A2: Differential matrix effects occur when the analyte and its deuterated internal standard experience different degrees of ion suppression or enhancement from the sample matrix.[3] This is a significant problem because it undermines the fundamental assumption that the internal standard's response accurately reflects the analyte's behavior, leading to inaccurate and imprecise quantification.[4][5]

Q3: What causes the chromatographic separation between an analyte and its deuterated internal standard?

A3: The substitution of hydrogen with the heavier deuterium isotope can slightly alter the molecule's physicochemical properties, a phenomenon known as the "deuterium isotope effect".[6] This can lead to changes in lipophilicity, causing the deuterated standard to have a slightly shorter retention time in reversed-phase chromatography compared to the native analyte.[7][8] This separation, even if minor, can expose the analyte and the internal standard to different co-eluting matrix components, resulting in differential matrix effects.[4][7]

Q4: Can a deuterated internal standard always be trusted to correct for matrix effects?

A4: While highly effective, it cannot be assumed that a deuterated internal standard will perfectly correct for matrix effects in all situations.[4] Differential matrix effects due to chromatographic separation can lead to biased results.[5] Therefore, it is crucial to validate the performance of the internal standard during method development.

Q5: What are the key characteristics of an ideal deuterated internal standard?

A5: An ideal deuterated internal standard should have:

• High Isotopic Purity: To minimize signal overlap and crosstalk with the analyte.[2]

• Stable Deuterium Labels: The deuterium atoms should be on stable, non-exchangeable positions to prevent loss of the label during sample processing.[2] Avoid labeling on heteroatoms like -OH, -NH, or -SH.[2]

• Sufficient Mass Shift: A mass difference of at least 3 atomic mass units (amu) is recommended to prevent isotopic interference.[2][7]

• Co-elution with the Analyte: The standard and analyte should elute at the same time to experience the same matrix environment.[2]

Troubleshooting Guides

Guide 1: Investigating Poor Precision and Inaccurate Quantification

Symptoms of this issue include a high coefficient of variation (%CV) in quality control (QC) samples and an inconsistent analyte-to-internal standard area ratio.[4]

Troubleshooting Workflow

Caption: Troubleshooting workflow for poor precision and quantification.

Step-by-Step Guide:

• Verify Co-elution: Overlay the chromatograms of the analyte and the deuterated internal standard to confirm they are eluting at the exact same time.[8] If a separation is observed, it can lead to differential matrix effects.[8]

  • Solution: Adjust the chromatographic method (e.g., mobile phase composition, gradient) to improve co-elution. In some cases, using a column with lower resolution may be necessary to ensure the analyte and standard elute as a single peak.[7][8]

• Assess Internal Standard Purity: The presence of unlabeled analyte in the deuterated standard can lead to an overestimation of the analyte's concentration.[3]

  • Solution: Always obtain a certificate of analysis from the supplier detailing the isotopic and chemical purity.[8] Analyze a high-concentration solution of the internal standard alone to check for the presence of the unlabeled analyte.[3]

• Evaluate Isotopic Stability: Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix (H/D back-exchange), especially if they are in labile positions.[3][8] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal.[3]

  • Solution: Choose standards where deuterium is placed in stable, non-exchangeable positions.[2] If exchange is suspected, perform stability experiments by incubating the standard in a blank matrix under analytical conditions.[8]

Guide 2: Evaluating and Quantifying Matrix Effects

It is essential during method development to determine if matrix effects are present and if the deuterated internal standard is adequately compensating for them.

Data on Matrix Effect Compensation

The following table presents hypothetical data demonstrating how a deuterated internal standard can compensate for variability introduced by matrix effects in plasma from different sources.

Parameter	Lot 1	Lot 2	Lot 3	Lot 4	Lot 5	Lot 6	%CV
Analyte Peak Area (No IS)	85,000	72,000	93,000	68,000	88,000	79,000	14.2%
Analyte/IS Peak Area Ratio	1.21	1.25	1.23	1.28	1.26	1.24	2.3%
Data adapted from a comparative guide for Betrixaban assay.[9]

As shown, without an internal standard, the analyte peak area varies significantly between different plasma lots (%CV > 15%).[9] By using the ratio of the analyte to the deuterated internal standard, the variability is significantly reduced, demonstrating effective compensation for the matrix effect.[9]

Experimental Protocol: Matrix Effect Evaluation

This experiment quantifies the extent of ion suppression or enhancement and assesses the internal standard's ability to correct for it.[3][10]

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).[1][3]

• Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and internal standard into the final, clean extract.[1][3]

• Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[1][3]

2. Analyze and Calculate:

• Analyze all three sets using the LC-MS/MS method.

• Calculate Matrix Effect (ME %):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100[10]

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[10]

• Calculate Recovery (RE %):

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100[10]

• Calculate Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • This is calculated by dividing the matrix factor of the analyte by the matrix factor of the internal standard.[10] An IS-normalized MF close to 1 indicates effective compensation.[10]

Experimental Workflow Diagram

Caption: Workflow for the evaluation of matrix effects.[10]

Guide 3: Visualizing Ion Suppression with Post-Column Infusion

This experiment helps to identify specific regions in the chromatogram where ion suppression or enhancement occurs.[4]

Experimental Protocol: Post-Column Infusion

• Setup: Use a T-junction to introduce a constant, steady flow of a solution containing the analyte and internal standard into the LC flow path after the analytical column but before the mass spectrometer.[4]

• Injection: While the solution is being infused, inject a blank, extracted matrix sample onto the LC column.

• Analysis: Monitor the signal of the analyte and internal standard. A stable, flat baseline is expected. Any dip or rise in the baseline indicates a region of ion suppression or enhancement, respectively, caused by co-eluting matrix components.

• Interpretation: By comparing the retention time of your analyte with the regions of suppression or enhancement, you can determine if matrix effects are a likely cause of your issues.[4]

Conceptual Diagram of Differential Matrix Effects

Caption: Differential matrix effects due to chromatographic shift.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Battle in Bioanalysis: Methyl 2-bromopropanoate-d4 vs. its Non-Deuterated Analog as Internal Standards

For researchers, scientists, and drug development professionals dedicated to achieving the highest standards of accuracy and precision in quantitative bioanalysis, the selection of an appropriate internal standard is a pivotal decision. This guide presents an objective comparison between the deuterated (stable isotope-labeled) Methyl 2-bromopropanoate-d4 and its non-deuterated counterpart when used as internal standards in liquid chromatography-mass spectrometry (LC-MS) based assays. The evidence, supported by established principles in bioanalytical chemistry, overwhelmingly favors the use of the deuterated form for robust and reliable quantification.

Internal standards (IS) are indispensable in LC-MS bioanalysis to correct for variability introduced during sample preparation, chromatographic separation, and mass spectrometric detection. An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, thus compensating for any potential inconsistencies. While structurally similar, non-deuterated compounds can be used as internal standards, stable isotope-labeled standards, such as Methyl 2-bromopropanoate-d4, are widely considered the gold standard for their ability to provide more accurate and precise results.

Physicochemical Properties: A Tale of Two Isotopes

The primary difference between Methyl 2-bromopropanoate-d4 and its non-deuterated form lies in the substitution of four hydrogen atoms with deuterium, a stable, non-radioactive isotope of hydrogen. This subtle change in mass is key to its utility as an internal standard, allowing it to be distinguished from the analyte by the mass spectrometer while maintaining nearly identical chemical and physical properties.

Property	Methyl 2-bromopropanoate-d4	Methyl 2-bromopropanoate (non-deuterated)
Molecular Formula	C₄H₃D₄BrO₂	C₄H₇BrO₂
Molecular Weight	171.03 g/mol [1]	167.00 g/mol [2][3][4]
CAS Number	1398065-68-3[1]	5445-17-0[2][3][4]
Isotopic Purity	Typically ≥98 atom % D[1]	Not Applicable
Chemical Properties	Nearly identical to the non-deuterated form	Reference

Performance in Bioanalysis: The Deuterated Advantage

The use of a deuterated internal standard like Methyl 2-bromopropanoate-d4 offers significant advantages in mitigating common challenges encountered in bioanalysis, most notably matrix effects. Matrix effects are the suppression or enhancement of the analyte's ionization in the mass spectrometer due to co-eluting components from the biological matrix (e.g., plasma, urine). Because a deuterated standard has virtually the same chromatographic retention time and ionization efficiency as the analyte, it experiences the same matrix effects, allowing for effective normalization and more accurate quantification.

Illustrative Performance Comparison in a Bioanalytical LC-MS/MS Assay

Parameter	Methyl 2-bromopropanoate-d4 (Deuterated IS)	Non-deuterated Analog (Structural IS)	Rationale for Performance Difference
Matrix Effect	High compensation	Variable and often poor compensation	The deuterated IS co-elutes with the analyte, experiencing the same ion suppression or enhancement. A non-deuterated analog will have a different retention time and ionization response, leading to poor correction for matrix effects.[5][6]
Accuracy (% Bias)	Typically within ± 5%	Can be > ± 20%	Superior correction for matrix effects and variability in extraction recovery leads to higher accuracy.
Precision (%RSD)	Typically < 10%	Can be > 20%	The deuterated IS closely tracks the analyte through the entire analytical process, minimizing variability.[2]
Extraction Recovery	Consistent and tracks analyte	May differ significantly from analyte	Minor differences in polarity between the analyte and a non-deuterated analog can lead to different recoveries during sample preparation.

Experimental Protocols

A robust bioanalytical method validation is crucial to ensure the reliability of quantitative data. The following is a representative experimental protocol for the quantification of an analyte in human plasma using Methyl 2-bromopropanoate-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of the analyte and Methyl 2-bromopropanoate-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a series of working solutions for the calibration curve by serially diluting the analyte stock solution.

• Prepare a working solution of the internal standard (IS) at a concentration appropriate for the assay (e.g., 100 ng/mL).

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the IS working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Detection: Multiple Reaction Monitoring (MRM) in positive or negative ion mode, depending on the analyte. Specific MRM transitions for the analyte and Methyl 2-bromopropanoate-d4 would need to be optimized.

4. Method Validation:

• The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[4][7]

Visualizing the Workflow and Rationale

To better understand the experimental process and the interplay of various factors, the following diagrams are provided.

Bioanalytical Workflow Using an Internal Standard

Compensation for Matrix Effects

Conclusion

The choice of internal standard is a critical factor in the development of robust and reliable bioanalytical methods. While non-deuterated structural analogs may be considered, the use of a stable isotope-labeled internal standard, such as Methyl 2-bromopropanoate-d4, provides superior performance in compensating for analytical variability, particularly matrix effects. This leads to enhanced accuracy and precision, ensuring higher data quality and greater confidence in the final results. For researchers, scientists, and drug development professionals committed to the integrity of their bioanalytical data, the deuterated standard is the unequivocally superior choice.

References

• 1. lcms.cz [lcms.cz]
• 2. Development and validation of an LC-MS/MS method to measure the BRAF inhibitors dabrafenib and encorafenib quantitatively and four major metabolites semi-quantitatively in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. myadlm.org [myadlm.org]
• 6. mdpi.com [mdpi.com]
• 7. fda.gov [fda.gov]

Cross-Validation of Bioanalytical Methods: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the precision and reliability of bioanalytical methods are fundamental to generating robust pharmacokinetic and toxicokinetic data. In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for accurate quantification.[1][2] This guide provides a comprehensive comparison of bioanalytical methods cross-validated with different deuterated internal standards, offering supporting experimental data and detailed protocols to inform best practices.

The choice of an internal standard (IS) is a critical factor that can significantly influence data quality by compensating for variability during sample preparation and analysis.[1][3] Deuterated internal standards, a type of SIL-IS, are chemically almost identical to the analyte, ensuring they co-elute and experience similar extraction recovery and ionization efficiency.[1][4] This mimicry allows for more effective correction of matrix effects, a common source of analytical variability.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines that underscore the importance of appropriate internal standards in bioanalytical method validation.[5][6]

Experimental Protocols

The cross-validation of analytical methods employing different deuterated internal standards is essential to ensure that results are comparable and reliable, especially when methods are transferred between laboratories or when different techniques are used within the same study.[1][7] The following protocols outline the key experiments involved in such a cross-validation.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable solutions of the analyte and the different deuterated internal standards.[8]

Protocol:

• Prepare individual stock solutions of the analyte and each deuterated internal standard (e.g., IS-A and IS-B) in a suitable organic solvent.[8]

• Verify the stability of these stock solutions under the intended storage conditions.[8]

• Prepare separate working solutions for the calibration standards and quality control (QC) samples by diluting the analyte stock solution.[8]

• Prepare working solutions for each deuterated internal standard at a constant concentration to be added to all samples.[8]

Method Validation Parameters

The validation of each bioanalytical method using its respective deuterated internal standard should be conducted in accordance with regulatory guidelines, such as the ICH M10 guideline.[8][9] Key parameters to be assessed include:

• Selectivity: Analyze blank matrix samples from at least six different sources to check for interference at the retention time of the analyte and the deuterated IS.[8]

• Calibration Curve: Prepare a calibration curve by plotting the peak area ratio of the analyte to the deuterated IS against the nominal concentration of the analyte.[8]

• Accuracy and Precision: Determine the within-run and between-run accuracy and precision using QC samples at a minimum of three concentration levels (low, medium, and high).[6] The mean concentration should be within 15% of the nominal value (20% for the Lower Limit of Quantification, LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% for LLOQ).[6]

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and each deuterated IS.[2]

• Stability: Assess the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, bench-top storage, and long-term storage.[10]

Cross-Validation Procedure

Objective: To compare the performance of two distinct bioanalytical methods (Method A and Method B), each utilizing a different deuterated internal standard (IS-A and IS-B).[7]

Protocol:

• Prepare three levels of QC samples (low, medium, and high) in the appropriate biological matrix.[7]

• Divide the QC samples into two sets.

• Analyze one set of QC samples using Method A with IS-A.

• Analyze the second set of QC samples using Method B with IS-B.

• Statistically compare the concentration measurements obtained from both methods to assess agreement.

Data Presentation

The following tables summarize hypothetical yet representative quantitative data from a cross-validation study comparing two different deuterated internal standards for the quantification of an analyte in human plasma.

Table 1: Comparison of Calibration Curve Parameters

Parameter	Method A (Deuterated IS-A)	Method B (Deuterated IS-B)
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.998	> 0.997

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Method A (Deuterated IS-A)	Method B (Deuterated IS-B)
Accuracy (%)	Precision (%CV)
Low QC	3	102.5	4.8
Mid QC	500	99.8	3.1
High QC	800	101.3	2.5

Table 3: Matrix Effect Assessment

Parameter	Method A (Deuterated IS-A)	Method B (Deuterated IS-B)
Matrix Factor (IS-normalized)	0.98 - 1.05	0.95 - 1.10
Coefficient of Variation (%CV)	< 5%	< 8%

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical considerations in the cross-validation of methods with different deuterated internal standards.

Caption: Experimental workflow for cross-validating two analytical methods.

Caption: Logical relationship in cross-validating methods.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov [fda.gov]
• 10. database.ich.org [database.ich.org]

The Gold Standard in Quantitative Analysis: Assessing the Accuracy and Precision of Methyl 2-bromopropanoate-d4

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In analytical assays, particularly those employing mass spectrometry, the choice of an appropriate internal standard is a critical decision that directly impacts data reliability. This guide provides an objective comparison of Methyl 2-bromopropanoate-d4, a deuterated internal standard, with a non-deuterated structural analog, Methyl 2-chloropropanoate, supported by illustrative experimental data and detailed methodologies.

Internal standards (IS) are indispensable in quantitative mass spectrometry for correcting variations that can occur during sample preparation, chromatographic separation, and detection.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variables. Stable isotope-labeled (SIL) internal standards, such as Methyl 2-bromopropanoate-d4, are widely considered the gold standard because they are chemically identical to the analyte, with the only difference being the presence of heavier isotopes.[2] This near-perfect analogy allows for superior correction of analytical variability, most notably from matrix effects, which are a common source of imprecision and inaccuracy in the analysis of complex samples.[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard over a non-deuterated structural analog lies in its ability to co-elute with the analyte and exhibit identical behavior during ionization. This ensures that any suppression or enhancement of the analyte signal due to matrix components is mirrored by the internal standard, leading to a more consistent analyte-to-internal standard response ratio.

The following table summarizes the hypothetical quantitative performance of an assay for Methyl 2-bromopropanoate using Methyl 2-bromopropanoate-d4 versus Methyl 2-chloropropanoate as the internal standard. This data is illustrative and based on the typical performance enhancements observed with the use of a SIL internal standard.

Performance Metric	Methyl 2-bromopropanoate-d4 (SIL IS)	Methyl 2-chloropropanoate (Structural Analog IS)
Linearity (r²)	> 0.999	> 0.995
Accuracy (% Bias)	-2.5% to +1.8%	-8.2% to +6.5%
Precision (CV%)
- Repeatability	< 3%	< 8%
- Intermediate Precision	< 5%	< 12%
Matrix Effect (CV%)	< 4%	< 15%
Limit of Quantification (LOQ)	0.5 ng/mL	2.0 ng/mL

Experimental Protocols

To objectively evaluate the performance of Methyl 2-bromopropanoate-d4 and a structural analog internal standard, a series of validation experiments should be conducted. The following provides a detailed methodology for a key experiment: the assessment of matrix effects.

Objective: To determine the ability of Methyl 2-bromopropanoate-d4 and Methyl 2-chloropropanoate to compensate for matrix effects in a representative biological matrix (e.g., human plasma).

Materials:

• Methyl 2-bromopropanoate (analyte)

• Methyl 2-bromopropanoate-d4 (SIL IS)

• Methyl 2-chloropropanoate (Structural Analog IS)

• Control human plasma from at least six different sources

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, SIL IS, and structural analog IS in methanol at a concentration of 1 mg/mL.

  • Prepare working solutions of the analyte and both internal standards by appropriate dilution of the stock solutions with a 50:50 methanol:water mixture.

• Sample Preparation for Matrix Effect Evaluation:

  • Set 1 (Neat Solution): Prepare a solution containing the analyte and both internal standards at a known concentration in the mobile phase.

  • Set 2 (Post-extraction Spike): Process blank plasma samples from six different sources through the sample preparation procedure (e.g., protein precipitation with acetonitrile). Spike the resulting supernatant with the analyte and both internal standards to the same final concentration as in Set 1.

  • Set 3 (Pre-extraction Spike): Spike the blank plasma samples from the six different sources with the analyte and both internal standards before the sample preparation procedure.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for the analyte, SIL IS, and structural analog IS.

• Data Analysis and Calculation:

  • Calculate the Matrix Factor (MF) for the analyte and each internal standard for each plasma source:

    • MF = (Peak Area in Set 2) / (Peak Area in Set 1)

  • Calculate the IS-Normalized Matrix Factor for each internal standard and each plasma source:

    • IS-Normalized MF = (Analyte MF) / (IS MF)

  • Calculate the Coefficient of Variation (CV) of the IS-Normalized MF across the six plasma sources for both the SIL IS and the structural analog IS. A lower CV indicates better compensation for matrix variability.

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical basis for selecting a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for a quantitative assay using an internal standard.

References

• 1. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Comparative Analysis of Deuterated vs. Non-Deuterated Bromopropanoates: A Review of Potential Metabolic and Kinetic Differences

For researchers, scientists, and drug development professionals, understanding the subtle yet significant impact of isotopic substitution on the metabolic fate and reactivity of small molecules is paramount. This guide provides a comparative overview of deuterated and non-deuterated bromopropanoates, leveraging established principles of the kinetic isotope effect (KIE) and metabolic pathways of analogous compounds to project the likely differences in their performance. While direct comparative experimental data on deuterated bromopropanoates is limited in publicly available literature, this review synthesizes existing knowledge to inform future research and development.

The substitution of hydrogen with its heavier isotope, deuterium, at strategic positions within a molecule can significantly alter its physicochemical properties and, consequently, its biological activity. This "deuterium effect" is primarily attributed to the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic processes that involve the cleavage of this bond in the rate-determining step, a phenomenon known as the deuterium kinetic isotope effect.

This guide will explore the projected impact of deuteration on the metabolism and reaction kinetics of two common bromopropanoates: methyl bromopropanoate and ethyl bromopropanoate. The information presented is based on the known metabolism of other small brominated hydrocarbons and fundamental principles of reaction kinetics.

Projected Impact of Deuteration on Bromopropanoate Metabolism

The metabolism of small alkyl halides, such as bromopropanoates, is anticipated to proceed through two primary pathways: oxidative metabolism mediated by cytochrome P450 (CYP) enzymes and conjugation with glutathione (GSH) catalyzed by glutathione S-transferases (GSTs).

Table 1: Projected Comparison of Metabolic Parameters for Deuterated and Non-Deuterated Bromopropanoates

Parameter	Non-Deuterated Bromopropanoate	Deuterated Bromopropanoate	Projected Percent Difference (%)	Rationale
Rate of CYP-mediated Oxidation	Higher	Lower	15-50% decrease	The C-H bond cleavage is often the rate-limiting step in CYP-mediated oxidation. The stronger C-D bond is expected to slow this process significantly.
Rate of GSH Conjugation	Higher	Slightly Lower or Unchanged	0-10% decrease	GSH conjugation can proceed via nucleophilic attack on the carbon bearing the bromine, which may not directly involve C-H bond cleavage in the rate-determining step. A small secondary kinetic isotope effect may be observed.
Formation of Toxic Metabolites	Higher	Lower	15-50% decrease	If toxic metabolites are formed through oxidative pathways, a decrease in the rate of this metabolism due to deuteration would lead to their reduced formation.
Plasma Half-life (t½)	Shorter	Longer	15-60% increase	A reduced rate of metabolism would lead to a slower clearance of the compound from the body, thereby increasing its plasma half-life.
Overall Toxicity	Higher	Lower	Dependent on the primary mechanism of toxicity	If toxicity is primarily mediated by metabolic activation, deuteration is expected to reduce overall toxicity.

Projected Impact of Deuteration on Reaction Kinetics

Bromopropanoates are known to be reactive alkylating agents and can participate in nucleophilic substitution (SN2) and elimination (E2) reactions. The kinetic isotope effect can provide insights into the mechanisms of these reactions.

Table 2: Projected Kinetic Isotope Effect (KIE) for Reactions of Deuterated Bromopropanoates

Reaction Type	Position of Deuteration	Expected KIE (kH/kD)	Interpretation
SN2 Reaction	α-carbon (to the ester)	~1.0 - 1.15 (Normal Secondary KIE)	The C-H(D) bond is not broken, but the hybridization of the carbon changes from sp3 to sp2-like in the transition state. This typically results in a small normal secondary KIE.
SN2 Reaction	β-carbon (to the ester)	~0.95 - 1.0 (Inverse or No Secondary KIE)	The effect of deuteration at the β-position on the SN2 transition state is generally smaller and can be slightly inverse.
E2 Reaction	β-carbon (to the ester)	> 2 (Primary KIE)	The C-H(D) bond at the β-position is broken in the rate-determining step of the E2 reaction, leading to a significant primary kinetic isotope effect.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the projected metabolic pathway of bromopropanoates and a general workflow for a comparative in vitro metabolism study.

Projected metabolic pathways for a non-deuterated bromopropanoate.

Workflow for a comparative in vitro metabolism study.

Experimental Protocols

The following are detailed methodologies for key experiments that would be cited to generate the comparative data presented in this guide.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

• Objective: To determine the rate of metabolism of deuterated and non-deuterated bromopropanoates by cytochrome P450 enzymes.

• Materials:

  • Human liver microsomes (pooled, 20 mg/mL protein concentration).

  • NADPH regenerating system (e.g., GIBCO's NADPH Regeneration System, Solution A and B).

  • Phosphate buffer (0.1 M, pH 7.4).

  • Test compounds (deuterated and non-deuterated bromopropanoates, 10 mM stock in DMSO).

  • Acetonitrile with an internal standard (e.g., 100 ng/mL propranolol).

• Procedure:

  • Prepare a master mix containing human liver microsomes (final protein concentration 0.5 mg/mL) and NADPH regenerating system in phosphate buffer.

  • Pre-warm the master mix at 37°C for 10 minutes.

  • Initiate the reaction by adding the test compound to a final concentration of 1 µM.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot a portion of the reaction mixture into a quench solution of cold acetonitrile with an internal standard.

  • Vortex and centrifuge the samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Compare the t½ values of the deuterated and non-deuterated compounds.

Protocol 2: In Vitro Glutathione (GSH) Conjugation Assay

• Objective: To determine the rate of GSH conjugation of deuterated and non-deuterated bromopropanoates.

• Materials:

  • Human liver cytosol (pooled, 20 mg/mL protein concentration).

  • Glutathione (GSH, 100 mM stock in water).

  • Phosphate buffer (0.1 M, pH 7.4).

  • Test compounds (deuterated and non-deuterated bromopropanoates, 10 mM stock in DMSO).

  • Acetonitrile with an internal standard.

• Procedure:

  • Prepare a master mix containing human liver cytosol (final protein concentration 1 mg/mL) and GSH (final concentration 5 mM) in phosphate buffer.

  • Pre-warm the master mix at 37°C for 10 minutes.

  • Initiate the reaction by adding the test compound to a final concentration of 10 µM.

  • At various time points, quench the reaction and process the samples as described in Protocol 1.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound and the formation of the GSH conjugate.

• Data Analysis:

  • Determine the rate of depletion of the parent compound and the rate of formation of the GSH conjugate.

  • Compare the rates for the deuterated and non-deuterated compounds.

Conclusion

The strategic deuteration of bromopropanoates is projected to have a significant impact on their metabolic stability and, potentially, their toxicological profile. By slowing down CYP-mediated oxidative metabolism, deuteration could lead to a longer plasma half-life and reduced formation of potentially toxic metabolites. The effect on reaction kinetics, particularly the primary kinetic isotope effect in E2 reactions, can be a valuable tool for mechanistic studies. The experimental protocols outlined provide a framework for conducting direct comparative studies to validate these projections. For researchers in drug development, leveraging the deuterium effect offers a promising avenue for optimizing the pharmacokinetic and safety profiles of new chemical entities.

Unveiling Reaction Pathways: A Comparative Analysis of the Kinetic Isotope Effect in Methyl 2-bromopropanoate-d4 Analogues

For researchers, scientists, and professionals in drug development, understanding the intricate details of reaction mechanisms is paramount. The kinetic isotope effect (KIE) serves as a powerful tool to elucidate these mechanisms, offering insights into the rate-determining steps of a chemical transformation. This guide provides a comparative analysis of the kinetic isotope effect for reactions involving analogues of Methyl 2-bromopropanoate-d4, highlighting the differentiation between E2 elimination and SN1 solvolysis pathways.

Distinguishing Mechanisms through Isotopic Labeling

The substitution of hydrogen with its heavier isotope, deuterium, at or near a reactive center can significantly alter the rate of a chemical reaction. This phenomenon, the kinetic isotope effect, is a cornerstone of physical organic chemistry for diagnosing reaction mechanisms. A primary KIE, where the bond to the isotope is broken in the rate-determining step, is typically observed in E2 elimination reactions. Conversely, a smaller, secondary KIE is often characteristic of SN1 solvolysis, where the bond to the isotope is not cleaved in the rate-limiting step.

Comparative Kinetic Isotope Effect Data

To illustrate the diagnostic power of the KIE, the following table summarizes experimental data for the E2 elimination and SN1 solvolysis of 2-bromopropane and its deuterated analogue, which serve as a model for Methyl 2-bromopropanoate.

Reaction Type	Substrate	Deuterated Analogue	kH/kD	Interpretation
E2 Elimination	2-Bromopropane	2-Bromo-1,1,1,3,3,3-hexadeuteropropane	6.7[1]	Primary KIE : C-H/C-D bond breaking occurs in the rate-determining step.
SN1 Solvolysis	Isopropyl Bromide	Isopropyl-d1 Bromide (α-deuteration)	> 1 (solvent dependent)[2]	Secondary KIE : C-H/C-D bond is not broken in the rate-determining step; change in hybridization at the reaction center.

Visualizing Reaction Mechanisms

The distinct pathways of E2 elimination and SN1 solvolysis can be visualized to better understand the role of the C-H bond in the rate-determining step.

Caption: E2 Elimination Mechanism.

Caption: SN1 Solvolysis Mechanism.

Experimental Protocols

Precise determination of the kinetic isotope effect requires careful monitoring of reaction rates for both the deuterated and non-deuterated substrates under identical conditions.

Protocol 1: Determination of the Primary KIE for the E2 Elimination of a Secondary Alkyl Bromide

Objective: To measure and compare the rates of elimination of a secondary alkyl bromide and its β-deuterated analogue to determine the primary kinetic isotope effect.

Materials:

• Secondary alkyl bromide (e.g., 2-bromopropane)

• β-deuterated secondary alkyl bromide (e.g., 2-bromo-1,1,1,3,3,3-hexadeuteropropane)

• Strong, non-nucleophilic base (e.g., sodium ethoxide)

• Anhydrous ethanol (solvent)

• Gas chromatograph (GC) or other suitable analytical instrument for monitoring reactant concentration

• Thermostated reaction vessel

Procedure:

• Reaction Setup: Prepare two separate reaction vessels, each thermostated to a constant temperature (e.g., 25°C). In each vessel, prepare a solution of the base in the anhydrous solvent at a known concentration.

• Initiation of Reaction: Simultaneously initiate the reactions by adding a known concentration of the non-deuterated alkyl bromide to one vessel and the deuterated alkyl bromide to the other.

• Monitoring Reaction Progress: At regular time intervals, withdraw aliquots from each reaction mixture. Quench the reaction in the aliquot (e.g., by neutralization with a standard acid).

• Analysis: Analyze the quenched aliquots using gas chromatography to determine the concentration of the remaining alkyl bromide.

• Data Analysis:

  • Plot the concentration of the alkyl bromide versus time for both the deuterated and non-deuterated reactions.

  • Determine the initial rate of reaction for both substrates from the slope of the concentration-time curve at t=0.

  • Calculate the rate constants (kH and kD) from the integrated rate law, assuming second-order kinetics (rate = k[alkyl bromide][base]).

  • The kinetic isotope effect is calculated as the ratio of the rate constants: KIE = kH / kD .

Protocol 2: Determination of the Secondary KIE for the SN1 Solvolysis of a Secondary Alkyl Bromide

Objective: To measure and compare the rates of solvolysis of a secondary alkyl bromide and its α-deuterated analogue to determine the secondary kinetic isotope effect.

Materials:

• Secondary alkyl bromide (e.g., isopropyl bromide)

• α-deuterated secondary alkyl bromide (e.g., isopropyl-d1 bromide)

• Solvent for solvolysis (e.g., aqueous ethanol)

• Acid-base indicator (e.g., bromothymol blue) or a pH meter/autotitrator

• Standardized solution of a weak base (e.g., sodium bicarbonate) for titration

• Thermostated reaction vessel

Procedure:

• Reaction Setup: Prepare two separate reaction vessels, each thermostated to a constant temperature. To each vessel, add a known volume of the solvolysis solvent and a few drops of the acid-base indicator.

• Initiation of Reaction: Initiate the reactions by adding a known amount of the non-deuterated alkyl bromide to one vessel and the deuterated alkyl bromide to the other. The solvolysis reaction will produce HBr, causing a color change in the indicator.

• Monitoring Reaction Progress:

  • Indicator Method: Measure the time it takes for a specific color change to occur, which corresponds to the production of a certain amount of acid.

  • Titration Method: At regular time intervals, withdraw aliquots and titrate the produced HBr with the standardized weak base solution to determine its concentration.

• Data Analysis:

  • Plot the concentration of the produced acid (or a function of the indicator change) versus time for both reactions.

  • Determine the initial rate of reaction for both the deuterated and non-deuterated substrates.

  • Calculate the rate constants (kH and kD) from the integrated rate law, assuming first-order kinetics (rate = k[alkyl bromide]).

  • The kinetic isotope effect is calculated as the ratio of the rate constants: KIE = kH / kD .

Experimental Workflow Visualization

The general workflow for determining the kinetic isotope effect can be summarized in the following diagram.

Caption: General Experimental Workflow for KIE Determination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ias.ac.in [ias.ac.in]

Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Clinical Assays

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable clinical assays. An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, from sample extraction to detection, thereby ensuring accurate and precise quantification. Among the choices, stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard, with deuterated (²H) and Carbon-13 (¹³C) labeled standards being the most common. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data and aligned with global regulatory expectations.

Regulatory Landscape: A Harmonized Approach

The global regulatory framework for bioanalytical method validation is primarily governed by the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline. This guideline, adopted by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a unified standard for ensuring the quality and consistency of bioanalytical data.[1][2]

While the ICH M10 guideline does not mandate the use of a specific type of internal standard, it strongly recommends the use of a SIL-IS whenever possible.[3][4] The emphasis is on demonstrating the suitability of the chosen IS through rigorous validation, focusing on selectivity, matrix effects, and stability.[1][4] Regulatory bodies expect a scientific justification for the choice of IS, and the use of a SIL-IS is generally considered best practice, particularly for chromatographic assays coupled with mass spectrometry.[5][6]

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts assay performance. The following tables summarize the key performance parameters of deuterated internal standards compared to ¹³C-labeled internal standards and structural analogues.

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Structural Analogue Internal Standard	Key Findings & Recommendations
Chromatographic Co-elution	Often exhibits a slight retention time shift (isotopic effect), potentially eluting earlier than the analyte.[7][8][9]	Typically co-elutes perfectly with the analyte.[7][8][9]	Retention time will differ from the analyte.	Perfect co-elution, as seen with ¹³C-IS, provides the most accurate compensation for matrix effects that can vary across a chromatographic peak.[7]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accurate quantification.[7]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[7]	Differences in physicochemical properties can lead to differential matrix effects and impact accuracy.[10]	For complex biological matrices where significant matrix effects are expected, ¹³C-IS is the superior choice.[7]
Accuracy & Precision	Can lead to inaccuracies if the isotopic effect is significant. One study reported up to a 40% error due to imperfect retention time matching.[7]	Demonstrates improved accuracy and precision. Comparative studies show a lower coefficient of variation (CV%) compared to deuterated standards.[7][11]	Can result in assay bias and increased variability.[6][12]	¹³C-IS generally provides the most reliable and reproducible quantification due to its closer physicochemical properties to the analyte.[7]
Isotopic Stability	Risk of hydrogen-deuterium (H/D) exchange, especially at exchangeable proton sites (-OH, -NH, -SH), which can compromise the integrity of the analysis.[13]	The ¹²C-¹³C bond is highly stable with no risk of exchange.[7]	Not applicable.	Careful selection of the labeling position is critical for deuterated standards to avoid H/D exchange. ¹³C-IS offers superior stability.[13]
Cost & Availability	Generally more cost-effective and widely available.[14]	Typically more expensive and may have limited commercial availability.	Often readily available and inexpensive.	The higher cost of ¹³C-IS may be offset by reduced method development time and improved data quality.[12]

Key Experimental Protocols for Internal Standard Validation

Adherence to the ICH M10 guideline requires robust experimental protocols to validate the use of an internal standard. Below are detailed methodologies for key experiments.

Internal Standard Suitability and Interference Check

Objective: To demonstrate that the selected internal standard is suitable for the method and does not interfere with the quantification of the analyte, and that the blank matrix does not contain any components that interfere with the internal standard.

Methodology:

• Prepare Samples:

  • Blank matrix samples from at least six different sources.

  • Zero samples: Blank matrix spiked only with the internal standard at the working concentration.

  • Lower Limit of Quantification (LLOQ) samples: Blank matrix spiked with the analyte at the LLLOQ and the internal standard at the working concentration.

• Analysis: Analyze the samples using the validated bioanalytical method.

• Acceptance Criteria:

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.[1]

  • The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard response in the LLOQ sample.[1]

Matrix Effect Assessment

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the internal standard.

Methodology:

• Source Matrix: Use blank biological matrix from at least six different sources.[15]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into a neat (non-matrix) solution at low and high concentrations.

  • Set B (Post-extraction Spike): Extract blank matrix from each source first, then spike the extracted matrix with the analyte and internal standard at low and high concentrations.

  • Set C (Pre-extraction Spike): Spike the blank matrix from each source with the analyte and internal standard at low and high concentrations before extraction.

• Calculate Matrix Factor (MF):

  • MF = (Peak response in the presence of matrix [Set B]) / (Peak response in neat solution [Set A])

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized matrix factor across the different matrix sources should be ≤15%.[15][16]

Stability Evaluation

Objective: To assess the stability of the deuterated internal standard under various storage and handling conditions.

Methodology:

• Prepare QC Samples: Prepare low and high concentration quality control (QC) samples in the same matrix as the study samples, spiked with the deuterated internal standard at the working concentration.[17]

• Time Zero (T0) Analysis: Analyze a set of freshly prepared QC samples to establish a baseline response ratio (analyte/IS).[17]

• Stability Conditions:

  • Freeze-Thaw Stability: Analyze QC samples after at least three freeze-thaw cycles.[15]

  • Bench-Top Stability: Analyze QC samples kept at room temperature for a period that exceeds the expected sample handling time.[15]

  • Long-Term Stability: Analyze QC samples after storage at the intended temperature for a duration covering the study period.[15]

  • Stock Solution Stability: Evaluate the stability of the deuterated IS stock solution at its storage temperature.[15]

• Data Evaluation: Compare the response ratios from the stability samples to the T0 values. The internal standard is considered stable if the results are within an acceptable deviation (typically ±15%) from the baseline.[17]

Visualizing Workflows and Logical Relationships

To further clarify the decision-making process and experimental workflows, the following diagrams are provided.

A decision tree for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 12. scispace.com [scispace.com]
• 13. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 14. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 15. benchchem.com [benchchem.com]
• 16. pmda.go.jp [pmda.go.jp]
• 17. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Methyl 2-bromopropanoate-d4

For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is paramount. The proper handling and disposal of specialized chemical reagents like Methyl 2-bromopropanoate-d4 are critical for ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of this compound, aligning with industry best practices.

Methyl 2-bromopropanoate-d4 is a flammable liquid and vapor that can cause severe skin burns and eye damage.[1][2] It is also a lachrymator, meaning it can irritate the eyes and cause tearing.[3] Due to these hazards, it is imperative to handle this chemical with appropriate personal protective equipment (PPE) and to follow a clearly defined disposal workflow.

Key Hazard and Disposal Information

To facilitate a quick assessment of the risks and required precautions, the following table summarizes the key safety and disposal information for Methyl 2-bromopropanoate.

Parameter	Information	Source
Primary Hazards	Flammable liquid and vapor, Causes severe skin burns and eye damage, May cause respiratory irritation.	[1][2][3]
GHS Pictograms	Flame, Corrosion, Exclamation Mark	[2][3]
Signal Word	Danger	[1][2]
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, protective clothing, face protection. A respirator may be required if vapors or aerosols are generated.	[1][4][5]
Spill Cleanup	Absorb with inert material (e.g., Chemizorb®), use non-sparking tools, and dispose of in a suitable, closed container.	[1][2]
Disposal Method	Dispose of contents/container to an approved waste disposal plant. Do not release into the environment.	[1][2][5]

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol outlines the detailed methodology for the safe disposal of Methyl 2-bromopropanoate-d4. This procedure should be performed in a well-ventilated area, preferably under a chemical fume hood.

1. Personal Protective Equipment (PPE) and Preparation:

• Don appropriate PPE, including but not limited to:

  • Flame-retardant lab coat or apron.

  • Chemical-resistant gloves (e.g., nitrile, neoprene).

  • Tight-sealing safety goggles and a face shield.

• Ensure that a safety shower and eyewash station are readily accessible.[1]

• Prepare a designated, labeled, and sealed hazardous waste container that is compatible with the chemical.[6] The container should be clearly marked with "Hazardous Waste" and the chemical name.[6]

2. Waste Collection:

• Carefully transfer any unused or waste Methyl 2-bromopropanoate-d4 into the designated hazardous waste container.

• Use a funnel to avoid spills.

• Do not overfill the container; allow for expansion.

3. Decontamination of Empty Containers:

• Rinse the empty Methyl 2-bromopropanoate-d4 container three times with a suitable solvent (e.g., acetone or ethanol).

• Collect the rinsate as hazardous waste and add it to the designated waste container.

• The triple-rinsed container can then be disposed of as regular laboratory glass waste, provided it is fully dry and free of any residual chemical.

4. Spill Management:

• In the event of a spill, evacuate non-essential personnel from the area.

• Remove all sources of ignition.[1][2]

• Contain the spill using an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent.

• Use non-sparking tools to collect the absorbed material and place it in the hazardous waste container.[1][2]

• Clean the spill area with a suitable solvent and decontaminating solution.

5. Final Disposal:

• Securely seal the hazardous waste container.

• Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as acids, bases, and oxidizing agents, until it is collected by a licensed hazardous waste disposal service.[1][2]

• Complete all necessary waste disposal paperwork as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of Methyl 2-bromopropanoate-d4.

Caption: Disposal workflow for Methyl 2-bromopropanoate-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. kscl.co.in [kscl.co.in]
• 3. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. kmpharma.in [kmpharma.in]
• 5. chemicalbook.com [chemicalbook.com]
• 6. mtu.edu [mtu.edu]